molecular formula C10H14FNOS B13228473 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine

2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine

Cat. No.: B13228473
M. Wt: 215.29 g/mol
InChI Key: DXGSOHVFLILONM-UHFFFAOYSA-N
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Description

2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine (CAS 1267002-17-4) is a high-purity chemical compound supplied for research use only. This molecule features a benzylthioether core and a terminal primary amine, connected by a flexible ethylene glycol-derived spacer. This structure makes it a versatile building block, particularly in medicinal chemistry for the synthesis of novel small molecule libraries. The 4-fluorophenyl group can enhance metabolic stability and influence pharmacokinetic properties, while the sulfur atom and terminal amine offer distinct sites for chemical modification. Researchers can utilize the amine group for amide bond formation or reductive amination, and the thioether linkage for further functionalization, facilitating the exploration of structure-activity relationships in drug discovery projects . The compound's molecular formula is C10H14FNOS, and it has a molecular weight of 215.29 . It is related to other research compounds, such as its hydrochloride salt (CAS 189012-91-7) and other phenylthioethoxy amine derivatives, which are often employed as key intermediates in organic synthesis . This product is intended for research applications in a controlled laboratory environment and is not approved for human or veterinary diagnostic or therapeutic use.

Properties

Molecular Formula

 C10H14FNOS

Molecular Weight

 215.29 g/mol

IUPAC Name

 2-[2-(4-fluorophenyl)sulfanylethoxy]ethanamine

InChI

 InChI=1S/C10H14FNOS/c11-9-1-3-10(4-2-9)14-8-7-13-6-5-12/h1-4H,5-8,12H2

InChI Key

 DXGSOHVFLILONM-UHFFFAOYSA-N

Canonical SMILES

 C1=CC(=CC=C1F)SCCOCCN

Origin of Product

 United States
Foundational & Exploratory

Structural and Physicochemical Profiling of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine: A Versatile Building Block in Targeted Therapeutics

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

In the rapidly evolving landscape of targeted protein degradation (TPD) and covalent inhibitor design, the selection of bifunctional linkers is a critical determinant of pharmacokinetic (PK) and pharmacodynamic (PD) success. The compound 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine (Chemical Formula: C₁₀H₁₄FNOS) represents a highly specialized, next-generation building block. It seamlessly integrates the metabolic stability of a fluorinated aromatic ring, the tunable oxidation potential of a thioether, and the aqueous solubility of a short-chain polyethylene glycol (PEG) amine.

From a mechanistic standpoint, this molecule is engineered to solve specific liabilities in drug design:

  • The Fluorine Effect: The substitution of hydrogen for fluorine at the para-position of the phenyl ring serves a dual purpose. First, it completely blocks CYP450-mediated para-hydroxylation, a primary metabolic liability for electron-rich phenyl rings . Second, the strong electron-withdrawing nature of fluorine (Pauling electronegativity 3.98) reduces the electron density of the adjacent sulfur atom via inductive effects, making the thioether more resistant to premature systemic oxidation .

  • Thioether-PEG Hybridization: Unlike pure aliphatic or pure PEG linkers, the incorporation of a thioether into a short PEG chain (PEG1-equivalent) provides a unique rigidifying effect. This subtly alters the entropic penalty of folding during the formation of ternary complexes (Target-PROTAC-E3 Ligase), which is essential for avoiding the non-productive "hook effect" .

Physicochemical Profiling

To rationally deploy this building block in a drug discovery pipeline, we must first establish its baseline physicochemical properties. The data summarized below dictates its behavior in aqueous media, its passive membrane permeability, and its reactivity profile.

PropertyValueRationale / Impact in Drug Design
Molecular Formula C₁₀H₁₄FNOS-
Molecular Weight 215.29 g/mol Low MW allows for incorporation into larger PROTACs or conjugates without excessively violating Lipinski’s Rule of 5.
cLogP (Estimated) 1.8 - 2.2Balanced lipophilicity; the fluorobenzene enhances membrane permeability while the PEG-amine ensures aqueous solubility.
Topological Polar Surface Area ~ 47.3 ŲExcellent for passive membrane permeability (well below the 140 Ų threshold for poor absorption).
pKa (Primary Amine) ~ 9.0 - 9.5Fully protonated at physiological pH (7.4), enhancing solubility and providing a highly reactive nucleophilic center for conjugation.
Hydrogen Bond Donors 1 (Terminal NH₂)Minimal HBD count favors cellular permeability and reduces desolvation penalties.
Hydrogen Bond Acceptors 3 (N, O, S)Facilitates aqueous solvation without causing excessive rigidity via intramolecular hydrogen bonding.

Synthetic Methodology: A Self-Validating Protocol

As an application scientist, I emphasize that robust linker synthesis must be scalable and self-validating. The following protocol details the synthesis of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine via nucleophilic aliphatic substitution, designed to prevent disulfide formation and ether cleavage.

Step-by-Step Experimental Workflow

Step 1: Thioetherification (Sₙ2 Reaction)

  • Preparation: Dissolve 1.0 equivalent of 4-fluorobenzenethiol in anhydrous DMF (0.2 M) under an inert argon atmosphere. Causality: Argon prevents the oxidative dimerization of the starting material into a disulfide byproduct.

  • Deprotonation: Add 2.0 equivalents of anhydrous K₂CO₃. Stir at room temperature for 15 minutes. Causality: K₂CO₃ is a mild, non-nucleophilic base perfectly calibrated to deprotonate the highly acidic thiophenol (pKa ~ 6.5) without degrading the subsequent alkylating agent.

  • Alkylation: Dropwise add 1.1 equivalents of tert-butyl (2-(2-chloroethoxy)ethyl)carbamate (Boc-PEG1-Cl). Elevate the temperature to 60°C and stir for 4 hours.

  • Workup: Quench with deionized water and extract with Ethyl Acetate (3x). Wash the combined organic layers with brine (5x) to completely partition out residual DMF. Dry over Na₂SO₄ and concentrate under reduced pressure.

Step 2: Acidic Deprotection 5. Cleavage: Dissolve the crude Boc-protected intermediate in a 1:4 mixture of Trifluoroacetic acid (TFA) and Dichloromethane (DCM) at 0.1 M. Stir at room temperature for 2 hours. Causality: TFA selectively cleaves the acid-labile tert-butoxycarbonyl group via a carbocation mechanism, leaving the robust thioether and ether linkages entirely intact. 6. Neutralization: Concentrate under reduced pressure to remove excess TFA. Neutralize the resulting TFA salt with 1M NaOH (pH ~ 10) and extract with DCM to yield the free base product.

System Validation (Quality Control)

Do not proceed to conjugation without validating the structural integrity of the linker.

  • ¹H-NMR (400 MHz, CDCl₃): Validation is confirmed by the complete disappearance of the 9H Boc singlet at ~1.4 ppm. Look for the characteristic para-substituted aromatic splitting pattern (two distinct multiplets) between 7.0 and 7.4 ppm, and the intact triplet of the terminal amine adjacent to the CH₂ group at ~2.8 ppm.

  • LC-MS: Confirm the exact mass (m/z[M+H]⁺ = 216.1). The absence of a 431 m/z peak confirms no disulfide dimerization occurred.

Workflows and Mechanistic Pathways

PROTAC Assembly Workflow

When utilizing this compound as a linker in Proteolysis Targeting Chimeras (PROTACs), the primary amine serves as the anchor point for amide coupling with a target-binding warhead (e.g., a kinase inhibitor carboxylic acid).

PROTAC_Assembly A Target Ligand (Carboxylic Acid) C Amide Coupling (HATU, DIPEA, DMF) A->C B 2-(2-[(4-Fluorophenyl)sulfanyl] ethoxy)ethan-1-amine B->C D Intermediate Conjugate C->D E E3 Ligase Ligand Attachment D->E F Bifunctional PROTAC E->F

Caption: Workflow for PROTAC assembly using the fluorophenyl thioether PEG-amine linker.

Metabolic Oxidation Pathway

In an in vivo setting, the thioether moiety acts as a tunable metabolic handle. While the fluorine atom dampens reactivity, hepatic flavin-containing monooxygenases (FMOs) and CYP450 enzymes will eventually oxidize the sulfur center. This predictable metabolic clearance prevents toxic accumulation.

Metabolic_Pathway A 2-(2-[(4-Fluorophenyl)sulfanyl] ethoxy)ethan-1-amine B Hepatic CYP450 / FMO Oxidation A->B C Sulfoxide Metabolite (Active/Stable) B->C Phase I D Sulfone Metabolite (Highly Polar, Excreted) C->D Further Oxidation

Caption: Hepatic metabolic oxidation pathway of the thioether linkage to sulfoxide and sulfone.

Conclusion

The integration of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine into small-molecule design allows medicinal chemists to precisely tune the lipophilicity, metabolic half-life, and conformational flexibility of their therapeutics. By adhering to the self-validating synthetic protocols outlined above, researchers can ensure high-fidelity conjugation, ultimately driving more robust in vitro and in vivo outcomes in targeted protein degradation and beyond.

References

  • Title: The role of fluorine in medicinal chemistry Source: Chemical Society Reviews (Taylor & Francis / Informa UK) URL: [Link]

  • Title: Fluorine in medicinal chemistry Source: Progress in Medicinal Chemistry (PubMed / NIH) URL: [Link]

Mechanism of action for 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine derivatives

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Mechanism of Action for 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine Derivatives

Executive Summary

The burgeoning field of neuropharmacology continues to seek novel molecular entities capable of modulating critical neurotransmitter systems with enhanced selectivity and favorable pharmacokinetic profiles. The 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine scaffold represents a promising, yet underexplored, class of compounds. This technical guide posits a primary mechanism of action for these derivatives as inhibitors of monoamine oxidase (MAO), with a potential secondary interaction with the dopamine transporter (DAT). This hypothesis is predicated on structural homologies to known phenethylamine-based neuromodulators. We herein delineate the theoretical framework for this mechanism, supported by structure-activity relationship (SAR) analyses, and provide comprehensive, field-proven experimental protocols for the validation of this proposed biological activity. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and characterization of novel CNS-active agents.

Introduction: The Therapeutic Potential of a Novel Scaffold

The 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine core structure incorporates several key pharmacophoric elements: a fluorinated aromatic ring, a flexible ethoxy-sulfanyl-ethoxy linker, and a primary amine. This combination suggests a high potential for interaction with monoaminergic systems. The 4-fluorophenyl group can enhance binding affinity and influence lipophilicity, which is crucial for blood-brain barrier penetration. The primary amine is a common feature in substrates and inhibitors of monoamine oxidases and transporters. Given the structural similarities to phenethylamine, a well-known substrate for both MAO and monoamine transporters, it is logical to hypothesize a similar biological target for this novel class of compounds.[1][2]

Proposed Primary Mechanism of Action: Monoamine Oxidase (MAO) Inhibition

We propose that the primary mechanism of action for 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine derivatives is the inhibition of monoamine oxidase enzymes (MAO-A and/or MAO-B). MAOs are mitochondrial-bound flavoenzymes responsible for the oxidative deamination of monoamine neurotransmitters, such as dopamine, serotonin, and norepinephrine.[3] Inhibition of MAO leads to an increase in the synaptic concentration of these neurotransmitters, a well-established therapeutic strategy for depression and neurodegenerative disorders like Parkinson's disease.[3][4]

The phenethylamine backbone is a core structural motif for many MAO substrates and inhibitors.[1][5] The ethylamine portion of the title compound class mimics this critical feature. The bulky and lipophilic (4-Fluorophenyl)sulfanyl]ethoxy group is likely to interact with the hydrophobic active site of the MAO enzymes, potentially conferring high affinity and selectivity.

Signaling Pathway: MAO Inhibition

The proposed signaling pathway involves the direct inhibition of MAO enzymes within the presynaptic neuron. This inhibition prevents the breakdown of monoamine neurotransmitters, leading to their increased accumulation in the presynaptic terminal and subsequent enhanced release into the synaptic cleft.

MAO_Inhibition_Pathway cluster_presynaptic Presynaptic Neuron cluster_synapse Synaptic Cleft cluster_postsynaptic Postsynaptic Neuron MA_pool Monoamine Neurotransmitter Pool (Dopamine, Serotonin, Norepinephrine) Vesicle Synaptic Vesicle MA_pool->Vesicle Packaging MAO Monoamine Oxidase (MAO) (Mitochondrial) MA_pool->MAO Degradation Pathway MA_synapse Increased Monoamines Vesicle->MA_synapse Exocytosis Derivative 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine Derivative Derivative->MAO Inhibition Receptor Postsynaptic Receptors MA_synapse->Receptor Binding & Signal Transduction

Caption: Proposed signaling pathway of MAO inhibition.

Structure-Activity Relationship (SAR) Insights

The biological activity of phenethylamine derivatives is highly dependent on their structural features.[6][7] For the 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine scaffold, we can predict the following SAR trends based on established knowledge of MAO inhibitors:

  • Aromatic Ring Substitution: The presence and position of the fluorine atom on the phenyl ring are expected to be critical. Halogen substituents can modulate electronic properties and steric interactions within the enzyme's active site, influencing both potency and selectivity for MAO-A versus MAO-B.[5]

  • Linker Composition and Length: The sulfanyl-ethoxy linker is a key feature distinguishing this class from simple phenethylamines. Its length, flexibility, and the presence of the sulfur and oxygen heteroatoms will significantly impact how the molecule orients within the active site. Variations in this linker could fine-tune the inhibitory profile.

  • Amine Terminus: The primary amine is essential for activity. N-alkylation or substitution may alter the compound's properties. For instance, N-methylation can sometimes increase potency, while larger substituents may decrease it due to steric hindrance.[1]

Structural Modification Predicted Impact on MAO Inhibition Rationale
Position of Fluorine on Phenyl Ring HighInfluences electronic environment and steric fit in the active site.
Replacement of Sulfur with other Heteroatoms HighAlters bond angles, flexibility, and potential hydrogen bonding of the linker.
N-methylation of the Amine Moderate to HighMay increase potency but could affect selectivity.[1]
α-methylation of the Ethylamine Chain HighCan increase resistance to degradation and alter binding orientation.[1]

Experimental Validation: Protocols and Workflows

To validate the proposed mechanism of action, a series of in vitro assays are required. These protocols are designed to be self-validating and provide a comprehensive characterization of the compounds' activity.

In Vitro MAO Inhibition Assay (Fluorometric Method)

This assay determines the IC50 values of the derivatives for both MAO-A and MAO-B, providing data on their potency and selectivity.[8][9]

Protocol:

  • Reagent Preparation:

    • Prepare stock solutions of human recombinant MAO-A and MAO-B enzymes in a suitable buffer (e.g., 0.1 M sodium phosphate buffer, pH 7.4).

    • Prepare a stock solution of the substrate, kynuramine, in deionized water.

    • Prepare serial dilutions of the 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine derivatives and reference inhibitors (moclobemide for MAO-A, selegiline for MAO-B) in buffer with a small percentage of DMSO.[8]

  • Assay Procedure:

    • In a 96-well black microplate, add the test compound solutions.

    • Add the MAO-A or MAO-B enzyme solution to each well.

    • Incubate the plate for 10-15 minutes at 37°C to allow for compound-enzyme interaction.[8][9]

    • Initiate the enzymatic reaction by adding the kynuramine substrate.

    • Incubate for 20-30 minutes at 37°C.

    • Terminate the reaction by adding a strong base (e.g., 2N NaOH).[8]

  • Data Acquisition and Analysis:

    • Measure the fluorescence of the product (4-hydroxyquinoline) using a microplate reader (excitation ~310 nm, emission ~380 nm).[8]

    • Calculate the percentage of inhibition for each compound concentration relative to the control (enzyme and substrate without inhibitor).

    • Determine the IC50 value by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

MAO_Assay_Workflow start Start prep Prepare Reagents (Enzymes, Substrate, Compounds) start->prep plate Plate Compounds & Enzymes in 96-well plate prep->plate preincubate Pre-incubate at 37°C plate->preincubate add_substrate Add Kynuramine Substrate preincubate->add_substrate incubate Incubate at 37°C add_substrate->incubate terminate Terminate Reaction (add NaOH) incubate->terminate read Read Fluorescence terminate->read analyze Calculate % Inhibition & Determine IC50 read->analyze end End analyze->end

Caption: Experimental workflow for the in vitro MAO inhibition assay.

In Vitro Dopamine Transporter (DAT) Uptake Assay

To investigate the potential secondary mechanism of DAT inhibition, a radiolabeled dopamine uptake assay is employed. This assay measures the ability of the compounds to block the reuptake of dopamine into cells expressing the human dopamine transporter.[10][11][12]

Protocol:

  • Cell Culture:

    • Culture cells stably expressing the human dopamine transporter (hDAT), such as HEK293-hDAT or CHO-hDAT cells, in appropriate media.

    • Seed the cells into a 96-well plate to achieve a confluent monolayer on the day of the experiment.[10][11]

  • Assay Procedure:

    • Wash the cells with a pre-warmed uptake buffer (e.g., modified Tris-HEPES buffer, pH 7.1).[12]

    • Pre-incubate the cells with varying concentrations of the test compounds or a reference inhibitor (e.g., nomifensine) for 10-20 minutes at 37°C.[10]

    • Initiate dopamine uptake by adding a solution containing a low concentration of [3H]-dopamine.

    • Incubate for a short period (5-10 minutes) at 37°C to measure the initial uptake rate.[10]

    • Terminate the uptake by rapidly washing the cells with ice-cold uptake buffer.

  • Data Acquisition and Analysis:

    • Lyse the cells and measure the amount of radioactivity in each well using a scintillation counter.

    • Calculate the percentage of inhibition of dopamine uptake for each compound concentration.

    • Determine the IC50 value by plotting the percent inhibition against the logarithm of the compound concentration.

Conclusion and Future Directions

The 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine derivatives represent a novel chemical scaffold with significant potential for modulating monoaminergic neurotransmission. The primary proposed mechanism of action is the inhibition of monoamine oxidase, based on strong structural analogies to known inhibitors. The secondary hypothesis of dopamine transporter inhibition should also be investigated to build a complete pharmacological profile. The experimental protocols detailed in this guide provide a robust framework for validating these hypotheses and characterizing the potency, selectivity, and mode of action of this promising compound class. Further studies, including enzyme kinetics to determine the reversibility of inhibition and in vivo behavioral models, will be crucial in elucidating the full therapeutic potential of these derivatives for the treatment of CNS disorders.

References

  • Miller, J. R., & Edmondson, D. E. (2000). Structure−Activity Relations in the Oxidation of Phenethylamine Analogues by Recombinant Human Liver Monoamine Oxidase A. Biochemistry, 39(45), 13843-13854. [Link]

  • Miller, J. R., & Edmondson, D. E. (2000). Structure-activity relations in the oxidation of phenethylamine analogues by recombinant human liver monoamine oxidase A. PubMed. Retrieved March 23, 2026, from [Link]

  • Gasparyan, S., et al. (2024). Uncovering Structure–Activity Relationships of Phenethylamines: Paving the Way for Innovative Mental Health Treatments. ACS Chemical Neuroscience. [Link]

  • Aggarwal, S., & Mortensen, O. V. (2017). In vitro assays for the functional characterization of the dopamine transporter (DAT). Current Protocols in Pharmacology, 79, 12.17.1-12.17.21. [Link]

  • MAO Inhibition Assay. (2017). Bio-protocol. Retrieved March 23, 2026, from [Link]

  • Aggarwal, S., & Mortensen, O. V. (2017). In Vitro Assays for the Functional Characterization of the Dopamine Transporter (DAT). ResearchGate. [Link]

  • Herraiz, T. (2023). Assay of MAO Inhibition by Chromatographic Techniques (HPLC/HPLC-MS). Springer Protocols. [Link]

  • DAT Human Dopamine Transporter Functional Antagonist Uptake LeadHunter Assay. (n.d.). DiscoverX. Retrieved March 23, 2026, from [Link]

  • Human Monoamine Oxidase Inhibition Assay. (2021). Bio-protocol. Retrieved March 23, 2026, from [Link]

  • Gasparyan, S., et al. (2024). Uncovering Structure-Activity Relationships of Phenethylamines: Paving the Way for Innovative Mental Health Treatments. PubMed. Retrieved March 23, 2026, from [Link]

  • Postila, P. A., et al. (2018). Structure-Activity Relationship Analysis of 3-Phenylcoumarin-Based Monoamine Oxidase B Inhibitors. Frontiers in Chemistry. [Link]

  • Aggarwal, S., & Mortensen, O. V. (2017). In Vitro Assays for the Functional Characterization of the Dopamine Transporter (DAT). PubMed. Retrieved March 23, 2026, from [Link]

  • Jeon, S., et al. (2023). In Vitro Human Monoamine Oxidase Inhibition and Human Dopamine D4 Receptor Antagonist Effect of Natural Flavonoids for Neuroprotection. MDPI. [Link]

  • Florvall, L., et al. (1978). Selective monoamine oxidase inhibitors. 1. Compounds related to 4-aminophenethylamine. Journal of Medicinal Chemistry, 21(1), 56-63. [Link]

  • Synthesis of novel 2-(4-(2-morpholinoethoxy)phenyl)-N-phenylacetamide analogues and their antimicrobial study. (n.d.). Indian Academy of Sciences. Retrieved March 23, 2026, from [Link]

  • Li, Y., et al. (2026). Discovery of novel N-(prop-2-yn-1-yl)-1,2,3,4-tetrahydronaphthalen-1-amine derivatives as MAO-B inhibitors for the treatment of Parkinson's disease. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

Sources

A Technical Guide to the Preliminary In Vitro Toxicity Screening of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This guide provides a comprehensive framework for the initial in vitro toxicological assessment of the novel chemical entity, 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine (hereafter referred to as Compound X). As a new chemical entity, no public data exists regarding its toxicological profile. Therefore, this document outlines a tiered, mechanism-driven screening strategy designed to identify potential liabilities early in the development process. We present a logical workflow encompassing cytotoxicity, genotoxicity, and organ-specific toxicity assays, emphasizing the scientific rationale behind each experimental choice. Detailed, step-by-step protocols for foundational assays are provided, along with data interpretation guidelines and illustrative visualizations to guide researchers in drug development and chemical safety assessment.

Introduction: The Imperative for Early Toxicity Screening

The journey of a new chemical entity (NCE) from discovery to market is fraught with challenges, with safety-related attrition being a primary cause of failure.[1] Identifying potential toxicological liabilities at the earliest possible stage is paramount for de-risking projects, conserving resources, and ensuring patient safety. Compound X, 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine, is a novel molecule with an uncharacterized biological and toxicological profile. Its structure, containing a fluorophenyl group, suggests a potential for metabolic activation by cytochrome P450 enzymes, which could lead to the formation of reactive metabolites.[2]

This guide establishes a robust, multi-parametric in vitro screening cascade to build a preliminary safety profile for Compound X. Our approach moves beyond simple cell death assays to create a more holistic view of the compound's interaction with key cellular systems. We will focus on three core areas:

  • General Cytotoxicity: Assessing the concentration at which Compound X induces cell death.

  • Genotoxicity: Investigating the potential for the compound to damage DNA, a critical indicator of carcinogenic potential.[3]

  • Organ-Specific Toxicity: Focusing on hepatocytes and cardiomyocytes as the liver and heart are common sites of drug-induced toxicity.[1][4]

This tiered approach allows for early go/no-go decisions and provides mechanistic insights that can guide further, more definitive safety studies.

A Tiered Screening Strategy: From General Viability to Specific Mechanisms

A successful preliminary toxicity screen should be logical, efficient, and informative. We propose a three-tiered strategy that begins with broad cytotoxicity assessments and progresses to more specific, and resource-intensive, assays for compounds that warrant further investigation.

G cluster_0 Tier 1: Foundational Cytotoxicity Screening cluster_1 Tier 2: Mechanistic & Genotoxicity Assessment cluster_2 Tier 3: Organ-Specific & High-Content Screening T1_Start Compound X (Dose-Response Gradient) T1_HepG2 HepG2 Cells (Liver Surrogate) T1_Start->T1_HepG2 T1_HEK293 HEK293 Cells (Kidney/General Surrogate) T1_Start->T1_HEK293 T1_MTT MTT Assay (Metabolic Activity) T1_HepG2->T1_MTT T1_LDH LDH Release Assay (Membrane Integrity) T1_HepG2->T1_LDH T1_HEK293->T1_MTT T1_HEK293->T1_LDH T1_Decision Calculate IC50 Is IC50 < Threshold? T1_MTT->T1_Decision T1_LDH->T1_Decision T2_Start Compounds with Significant Cytotoxicity T1_Decision->T2_Start Yes T3_Report Comprehensive Toxicity Profile T1_Decision->T3_Report No T2_Apoptosis Caspase-Glo 3/7 Assay (Apoptosis Induction) T2_Start->T2_Apoptosis T2_Genotox Alkaline Comet Assay (DNA Strand Breaks) T2_Start->T2_Genotox T2_Decision Significant Apoptosis or DNA Damage? T2_Apoptosis->T2_Decision T2_Genotox->T2_Decision T3_Start Compounds with Concerning Profile T2_Decision->T3_Start Yes T2_Decision->T3_Report No T3_HCS High-Content Screening (Multiplexed Toxicity) T3_Start->T3_HCS T3_hERG hERG Patch-Clamp Assay (Cardiotoxicity) T3_Start->T3_hERG T3_HCS->T3_Report T3_hERG->T3_Report

Figure 1: Tiered In Vitro Toxicity Screening Workflow.

Tier 1: Foundational Cytotoxicity Assessment

The initial goal is to determine the concentration range at which Compound X exerts cytotoxic effects. We employ two distinct, yet complementary, assays to measure different aspects of cell health. The human hepatocellular carcinoma cell line, HepG2, is chosen as a primary model due to its hepatic origin and extensive use in toxicology, which allows for contextual comparison.[5][6] The HEK293 cell line, derived from human embryonic kidney, serves as a model for a non-hepatic, general cell type.[7]

Rationale for Assay Selection

  • MTT Assay: This colorimetric assay measures the metabolic activity of cells.[8] NAD(P)H-dependent oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[9] A decrease in metabolic activity is often one of the earliest indicators of cellular stress or toxicity.

  • Lactate Dehydrogenase (LDH) Release Assay: LDH is a stable cytosolic enzyme that is released into the cell culture medium upon loss of plasma membrane integrity, a hallmark of necrosis.[10][11] This assay is complementary to the MTT assay, as it directly measures cell death via membrane rupture.

Experimental Protocol: MTT Assay

  • Cell Seeding: Seed HepG2 or HEK293 cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO2.[8]

  • Compound Treatment: Prepare a 2X concentration series of Compound X in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle-only (e.g., 0.5% DMSO) and untreated controls. Incubate for 24 or 48 hours.

  • MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in PBS to each well.[12]

  • Incubation: Incubate the plate for 4 hours at 37°C, allowing viable cells to convert MTT to formazan.[8]

  • Solubilization: Carefully aspirate the medium and add 100 µL of DMSO or an SDS-HCl solution to each well to dissolve the formazan crystals.[13]

  • Readout: Shake the plate for 15 minutes on an orbital shaker and measure the absorbance at 570 nm using a microplate reader.[12][14]

Data Presentation and Interpretation

The results are expressed as a percentage of the vehicle control and used to calculate the IC50 value (the concentration of compound that inhibits cell viability by 50%).

Table 1: Illustrative Cytotoxicity Data for Compound X

Cell LineAssayExposure TimeIC50 (µM)
HepG2MTT24h45.2
48h28.7
LDH24h88.1
48h55.4
HEK293MTT24h112.5
48h89.3
LDH24h>200
48h157.6

Interpretation: In this hypothetical dataset, Compound X shows greater toxicity towards HepG2 cells compared to HEK293 cells, suggesting potential liver-specific effects. The lower IC50 values in the MTT assay compared to the LDH assay suggest that the compound may be causing metabolic impairment before outright cell lysis. A compound with an IC50 < 50 µM in a relevant cell line would typically trigger progression to Tier 2.

Tier 2: Genotoxicity and Apoptosis Assessment

If significant cytotoxicity is observed in Tier 1, it is crucial to investigate the underlying mechanisms. Tier 2 focuses on two critical questions: Is the compound causing DNA damage? Is cell death occurring via a programmed (apoptotic) or unprogrammed (necrotic) pathway?

Rationale for Assay Selection

  • Alkaline Comet Assay (Single Cell Gel Electrophoresis): This sensitive method detects DNA single- and double-strand breaks in individual cells.[15][16] Following lysis and electrophoresis under alkaline conditions, damaged DNA migrates away from the nucleus, forming a "comet" shape. The intensity and length of the comet tail are proportional to the amount of DNA damage.[17] This assay is a standard tool for early genotoxicity screening.[18]

  • Caspase-Glo® 3/7 Assay: Caspases-3 and -7 are key executioner enzymes in the apoptotic pathway. This luminescent assay uses a proluminescent substrate containing the DEVD tetrapeptide sequence, which is cleaved by active caspase-3/7 to release aminoluciferin, generating a light signal.[19][20] An increase in luminescence indicates the induction of apoptosis.

Experimental Protocol: Alkaline Comet Assay

  • Cell Treatment: Treat HepG2 cells with Compound X at concentrations around the 24h IC50 value (e.g., 0.5x, 1x, 2x IC50) for a short duration (e.g., 4 hours). Include a vehicle control and a positive control (e.g., hydrogen peroxide).

  • Cell Embedding: Harvest approximately 2 x 10^4 cells, wash with PBS, and mix with 1% low melting point agarose at 37°C.[16] Pipette this mixture onto a pre-coated microscope slide and allow it to solidify at 4°C.

  • Lysis: Immerse slides in a chilled lysis solution (high salt and detergent) for at least 1 hour at 4°C to remove cell membranes and proteins, leaving behind DNA "nucleoids".[21]

  • Alkaline Unwinding: Place slides in a horizontal electrophoresis tank filled with cold alkaline electrophoresis buffer for 30 minutes to allow the DNA to unwind.[21]

  • Electrophoresis: Apply a voltage of ~1 V/cm for 30-45 minutes.[15]

  • Neutralization and Staining: Gently wash the slides with a neutralization buffer. Stain the DNA with a fluorescent dye (e.g., SYBR Green or propidium iodide).

  • Visualization: Analyze slides using a fluorescence microscope. Quantify DNA damage by measuring the percentage of DNA in the comet tail using appropriate software.

Data Presentation and Interpretation

Table 2: Illustrative Genotoxicity and Apoptosis Data for Compound X in HepG2 Cells

TreatmentConcentration (µM)% DNA in Comet Tail (Mean ± SD)Caspase-3/7 Activity (Fold Change vs. Vehicle)
Vehicle Control04.1 ± 1.21.0 ± 0.1
Compound X22.6 (0.5x IC50)6.8 ± 2.11.8 ± 0.3
Compound X45.2 (1x IC50)25.3 ± 4.54.5 ± 0.6
Compound X90.4 (2x IC50)48.9 ± 6.78.2 ± 1.1
Positive ControlH2O2 (100 µM)65.7 ± 8.3Staurosporine (1 µM): 10.5 ± 1.5

* Indicates a statistically significant increase compared to the vehicle control.

Interpretation: The illustrative data show a dose-dependent increase in both DNA damage and caspase-3/7 activity. This suggests that Compound X is genotoxic and induces an apoptotic cell death mechanism in HepG2 cells. Such a profile is a significant concern and would necessitate progression to Tier 3 for a more in-depth investigation.

G CompoundX Compound X Cell Hepatocyte (e.g., HepG2) CompoundX->Cell DNA_Damage DNA Strand Breaks (Genotoxicity) Cell->DNA_Damage Direct or Metabolite Action Mitochondria Mitochondrial Stress Cell->Mitochondria Off-target effects Apoptosis Apoptosis (Programmed Cell Death) DNA_Damage->Apoptosis p53-mediated pathway Caspase9 Caspase-9 Activation Mitochondria->Caspase9 Cytochrome c release Caspase37 Caspase-3/7 Activation (Executioner Caspases) Caspase9->Caspase37 Caspase37->Apoptosis

Figure 2: Potential Mechanistic Pathway for Compound X-Induced Toxicity.

Tier 3: Advanced Organ-Specific Toxicity Screening

Findings from Tier 2 necessitate a deeper look into organ-specific liabilities. Tier 3 employs more complex, physiologically relevant systems to understand the potential for cardiotoxicity and to gain a broader view of cellular toxicity mechanisms.

Rationale for Assay Selection

  • hERG Patch-Clamp Assay: Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a critical indicator of potential drug-induced cardiac arrhythmia (Torsades de Pointes).[22][23] This assay directly measures the flow of ions through the hERG channel in cells overexpressing the channel, providing the "gold standard" for assessing this liability.[23] It is a key regulatory requirement before human trials.

  • High-Content Screening (HCS): HCS combines automated microscopy with sophisticated image analysis to simultaneously measure multiple parameters of cell health in individual cells.[24][25] This technology allows for a multiparametric "toxicity fingerprint" of a compound, assessing endpoints like mitochondrial membrane potential, oxidative stress, and nuclear morphology in a single experiment.[26][27]

Experimental Protocol: High-Content Screening (HCS)

  • Cell Culture and Treatment: Plate HepG2 cells in optically clear 96- or 384-well plates. Treat with a concentration range of Compound X for 24 hours.

  • Staining: After treatment, cells are fixed and stained with a cocktail of fluorescent dyes. A typical cocktail might include:

    • Hoechst 33342: Stains the nucleus, allowing for cell counting and nuclear morphology assessment.

    • MitoTracker Red CMXRos: Accumulates in active mitochondria, reporting on mitochondrial membrane potential.

    • CellROX Green: Becomes fluorescent upon oxidation, indicating levels of reactive oxygen species (ROS).

    • Phalloidin-Alexa Fluor 488: Stains F-actin, revealing cytoskeletal structure.

  • Image Acquisition: An automated HCS microscope acquires images from multiple channels for each well.

  • Image Analysis: Specialized software identifies individual cells (based on the nuclear stain) and quantifies the intensity and morphology of each fluorescent probe within each cell.

  • Data Analysis: The multi-parametric data is analyzed to generate concentration-response curves for each endpoint, revealing the primary drivers of toxicity.

Data Presentation and Interpretation

Table 3: Illustrative High-Content and hERG Data for Compound X

Assay TypeEndpointEC50 / IC50 (µM)Interpretation
HCS (HepG2)Cell Loss44.8Confirms MTT data
Nuclear Condensation35.1Suggests apoptosis
Mitochondrial Potential Loss15.3Primary Toxicity Driver?
Oxidative Stress (ROS)18.9Likely linked to mitochondrial dysfunction
hERG AssayChannel Inhibition>100Low risk of hERG-mediated cardiotoxicity

Interpretation: The HCS data provides a much richer story. It suggests that the primary toxic effect of Compound X is mitochondrial impairment, which occurs at a lower concentration than general cell death. This leads to oxidative stress and subsequently triggers apoptosis (nuclear condensation). The negative hERG result is reassuring for cardiotoxicity, but the potent mitochondrial toxicity in a liver cell model remains a significant concern.

Conclusion and Next Steps

This in-depth technical guide outlines a systematic and scientifically-grounded approach for the preliminary in vitro toxicity screening of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine (Compound X). Based on the illustrative data generated through this workflow, Compound X demonstrates significant cytotoxicity in a liver-derived cell line, which appears to be driven by mitochondrial dysfunction leading to oxidative stress, DNA damage, and apoptosis. While the compound shows a low risk of hERG channel inhibition, the potent hepatotoxic signals are a major liability.

Recommendation: Based on this profile, further development of Compound X is not recommended without significant chemical modification to mitigate the observed mitochondrial toxicity. Should the project continue, next steps would involve:

  • Studies in primary human hepatocytes to confirm the findings in a more physiologically relevant model.

  • Investigation of metabolic activation using S9 fractions to determine if a metabolite is responsible for the toxicity.

  • In vivo rodent studies to assess acute toxicity and target organ damage.

By employing a tiered, mechanism-focused screening strategy early in development, project teams can make informed decisions, prioritize safer candidates, and ultimately increase the probability of success for new therapeutics.

References

  • Japan Pharmaceutical Manufacturers Association (JPMA). (2014). Genotoxicity test Q&A 2014 (revision) | Safety Topic. [Link]

  • Promega Corporation. (n.d.). LDH-Glo™ Cytotoxicity Assay. [Link]

  • National Toxicology Program. (2003). ICCVAM Recommended Protocol: NHK Neutral Red Uptake Assay. [Link]

  • Repellin, et al. (2016). Assaying Cellular Viability Using the Neutral Red Uptake Assay. J. Vis. Exp. [Link]

  • Szczepanek, D., & Sowa, I. (2022). Neutral Red Uptake Assay. Bio-protocol. [Link]

  • Kim, et al. (2019). High-content analysis of in vitro hepatocyte injury induced by various hepatotoxicants. PMC. [Link]

  • Creative Diagnostics. (n.d.). Comet Assay for the Detection of DNA Breaks Protocol. [Link]

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  • Gómez-Lechón, M. J., et al. (2021). High-Content Screening for the Detection of Drug-Induced Oxidative Stress in Liver Cells. MDPI. [Link]

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  • A-Protocol. (2021). Measuring DNA Damage Using the Alkaline Comet Assay in Cultured Cells. [Link]

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  • Miret, S., et al. (2006). Comparison of in vitro assays of cellular toxicity in the human hepatic cell line HepG2. PubMed. [Link]

  • [Author Redacted]. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. PDF. [Link]

  • Eurofins Discovery. (n.d.). In Vitro Hepatotoxicity Services. [Link]

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  • [Source Redacted]. (n.d.). Protocol of Caspase-Glo 3/7 HepG2 Cell-based Assay for High-throughput Screening. [Link]

  • Xia, M., et al. (2019). Review of High-content Screening Applications in Toxicology. PMC. [Link]

  • [Author Redacted]. (2017). Evaluating In Vitro DNA Damage Using Comet Assay. PMC - NIH. [Link]

  • [Author Redacted]. (n.d.). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. IJPRA Journal. [Link]

  • Evotec (Cyprotex). (n.d.). hERG Safety | Cyprotex ADME-Tox Solutions. [Link]

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  • Azqueta, A., et al. (2019). Evaluation of the Major Steps in the Conventional Protocol for the Alkaline Comet Assay. MDPI. [Link]

  • Creative Biolabs. (n.d.). hERG Screening. [Link]

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  • [Source Redacted]. (2013). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf - NIH. [Link]

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  • Kosheeka. (2025). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. [Link]

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Spectroscopic Characterization of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine: A Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The molecule 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine (Molecular Weight: 215.29 g/mol ) is a highly versatile building block featuring a modular topology: a fluorinated aryl ring, a thioether linkage, an ether bridge, and a terminal primary amine. This specific architectural combination makes it a highly valuable ligand in Fragment-Based Drug Discovery (FBDD) and bioconjugation workflows.

This whitepaper provides an in-depth, first-principles guide to the spectroscopic characterization of this molecule. By detailing the causality behind nuclear magnetic resonance (NMR), mass spectrometry (MS), and Fourier-transform infrared (FTIR) methodologies, we establish a self-validating analytical framework designed for researchers and drug development professionals.

Causality in Spectroscopic Modalities: Why These Techniques?

To achieve unequivocal structural validation, the analytical strategy must exploit the unique electronic environments of the molecule's functional groups.

  • 19 F NMR as a Primary Probe: Fluorine-19 NMR is a cornerstone technique in drug discovery due to its 100% natural isotopic abundance and hyper-responsiveness to changes in its local chemical environment[1]. Because biological matrices lack endogenous fluorine, 19 F NMR provides spectra entirely free of background interference, making it an ideal, high-sensitivity probe for validating the integrity of the 4-fluorophenyl moiety during fragment screening[2].

  • Mass Spectrometry & The Nitrogen Rule: The presence of the terminal primary amine dictates the molecule's behavior in a mass spectrometer. According to the nitrogen rule, a compound with an odd number of nitrogen atoms will exhibit an odd molecular weight (MW = 215.29)[3]. Furthermore, aliphatic amines undergo a highly predictable fragmentation pathway known as α -cleavage[4].

  • 1 H/ 13 C NMR for Backbone Mapping: The aliphatic chain contains both thioether (-S-) and ether (-O-) linkages. Careful assignment is required here, as protons adjacent to heteroatoms exhibit distinct deshielding effects. Furthermore, when analyzing ethoxy chains, researchers must be mindful of 13 C satellite peaks, which can easily be misidentified as trace impurities in standard 1 H NMR spectra if not properly decoupled or integrated[5].

Nuclear Magnetic Resonance (NMR) Profiling

The NMR characterization of this molecule requires a multi-nuclear approach to map the aromatic system, the heteroatom-rich aliphatic chain, and the terminal amine.

Predicted Chemical Shifts

The electron-withdrawing nature of the fluorine atom and the oxygen/sulfur heteroatoms create distinct deshielding zones. The para-substituted aromatic ring will present as a classic AA'BB' spin system, further split by fluorine coupling.

Table 1: Predicted 1 H, 13 C, and 19 F NMR Chemical Shifts (in CDCl 3​ )

NucleusStructural PositionPredicted Shift (ppm)MultiplicityIntegration
19 F 4-Fluorophenyl-115.0 to -118.0m ( 1 H coupled) or s1F
1 H Ar-H (ortho to F)6.95 – 7.05m (AA'BB' system)2H
1 H Ar-H (ortho to S)7.35 – 7.45m (AA'BB' system)2H
1 H -O-CH 2​
  • (amine side)
3.50 – 3.60t2H
1 H -O-CH 2​
  • (thioether side)
    		• 3.60 – 3.70t2H
    1 H -S-CH 2​ -3.00 – 3.10t2H
    1 H -CH 2​ -NH 2​ 2.80 – 2.90t2H
    1 H -NH 2​ 1.40 – 1.80br s (exchanges with D 2​ O)2H
    13 C C-F (Aromatic)~162.0d ( 1JCF​≈245 Hz)1C
    Self-Validating NMR Protocol

    • Sample Preparation: Dissolve 15-20 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference for 1 H/ 13 C.

    • 19 F Referencing: Add a sealed capillary containing a trace amount of Trifluoroacetic acid (TFA, set to -76.55 ppm) as an external standard to ensure absolute chemical shift accuracy without contaminating the sample.

    • Acquisition: Acquire 1 H spectra at 400 MHz or higher. Run a D 2​ O shake experiment: acquire a standard 1 H spectrum, add 1 drop of D 2​ O, shake the NMR tube, and re-acquire. Causality: The broad singlet at ~1.5 ppm will disappear, definitively validating the assignment of the primary amine protons.

    Mass Spectrometry: Fragmentation Mechanics

    Liquid Chromatography-Mass Spectrometry (LC-MS) using Electrospray Ionization (ESI+) is the optimal method for characterizing this basic amine.

    The α -Cleavage Mechanism

    While the molecular ion peak for acyclic aliphatic amines can sometimes be weak, the fragmentation pattern is highly diagnostic. The dominant pathway is α -cleavage [3]. Upon ionization, the C-C bond nearest to the nitrogen atom is cleaved. This occurs because the nitrogen lone pair can stabilize the resulting positive charge, yielding a highly stable, resonance-stabilized iminium cation ( [CH2​=NH2​]+ ) at m/z 30.03[4].

    Table 2: Key MS Fragmentation Ions (ESI-CID)

    m/zIon TypeCausality / Mechanistic Origin
    216.08 [M+H]+ Protonated molecular ion (confirms MW of 215.29).
    199.06 [M+H−NH3​]+ Loss of ammonia; a hallmark neutral loss for terminal primary amines.
    127.00 [FC6​H4​S]+ Cleavage at the thioether bond, yielding a stable fluorothiophenium cation.
    30.03 [CH2​=NH2​]+ Base peak formed via α -cleavage of the aliphatic amine chain.
    Self-Validating LC-MS Protocol

    • System Suitability: Inject a solvent blank (e.g., 50:50 Water:Acetonitrile with 0.1% Formic Acid) to establish the baseline and rule out column carryover.

    • Sample Injection: Inject 1 µL of a 10 µg/mL analyte solution. Formic acid ensures complete protonation of the primary amine, maximizing the [M+H]+ signal.

    • Collision-Induced Dissociation (CID): Apply a ramped collision energy (10-30 eV) to induce fragmentation. Validation: The inverse relationship between the survival of the 216.08 m/z parent ion and the appearance of the 30.03 m/z iminium ion confirms the structural connectivity of the terminal amine.

    Fourier-Transform Infrared (FTIR) Spectroscopy

    FTIR provides orthogonal validation of the functional groups, particularly those that are silent or ambiguous in MS.

    Table 3: Diagnostic FTIR Vibrational Modes

    Wavenumber (cm −1 )Vibrational ModeStructural Significance
    3350 & 3280 N-H stretch (doublet)Confirms the presence of a primary amine (symmetric and asymmetric stretches).
    2850 - 2950 C-H stretch (aliphatic)Confirms the ethoxy and ethanamine methylene backbones.
    1220 - 1250 C-F stretchStrong absorption band validating the fluorinated aryl ring.
    1100 - 1120 C-O-C stretchConfirms the internal ether linkage.
    1090 Aryl-S stretchValidates the thioether connection to the aromatic ring.

    Spectroscopic Validation Workflow

    The following diagram illustrates the integrated, self-validating workflow required to fully characterize 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine.

    G Prep Sample Preparation (Analyte + Internal Stds) NMR19F 19F NMR Spectroscopy (Fluorine Environment) Prep->NMR19F NMR1H13C 1H & 13C NMR (Backbone Mapping) Prep->NMR1H13C MS LC-MS (ESI+) (Mass & Fragmentation) Prep->MS FTIR FTIR Spectroscopy (Functional Groups) Prep->FTIR Data Data Integration & Structural Validation NMR19F->Data NMR1H13C->Data MS->Data FTIR->Data

    Caption: Integrated multi-modal spectroscopic workflow for structural validation.

    References

    • A beginner's guide to 19F NMR and its role in drug screening. Canadian Science Publishing. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHbDT8IrSYfurd_6_Fay3mv6bQulDDMeiFyu35qr1WNxU3Wq9-epu-FfInxHxoSPcgtapklKPURha4F2I9795uLSq2HSG8uWYriYFhH5RTnmyw7mQcmtisohywLPfrtUXSCZOGxt-bTq1j0iHKBAQ==]
    • Applications of 19F-NMR in Fragment-Based Drug Discovery. National Institutes of Health (NIH). Available at:[https://vertexaisearch.cloud.google.
    • Mass Spectrometry - Examples | UArizona Department of Chemistry and Biochemistry. University of Arizona. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHe64qKm4dTW3-pfBiLBTIkKPJj-DGSVXLhr2J8RWlysm6Qy2puoIO2QqjB50eN9zCobJ2AxbI3Trm5Ov7Y3oFTRd4jw5V1aXytPjsd-NzHIWLNZ_jLI1oXpV48q-uCtKIXdeTlzYxKas6dVLUDfcZwClNZnpOEl1QuLX82ESN8fehCjhJj9xLoG5uwF3_3oZFL2A==]
    • Video: Mass Spectrometry of Amines. JoVE. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE6CvMFBf0jd76yKLim3MWIifkuisSDxVVnFC-PowuT6t7d7t6pVxlUx6ygH66Pr_K7wLMQpzM1ok1PPr5Mko8EC_014mZfabyYQ1eX31dua1p03aQ-LyTVzqTBOrVSpNk_T-qzxMxGJRwkFxKPDd19RFs09PJY3pdKqlzxM8UXyoFNxAZ2]
    • NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization. National Institutes of Health (NIH). Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHCz9gXdR258A6Hz_v_ScvlQdsAULpgj9gwxJKftEeKpt1oqBV7gkRW7u_1MrlMEwPAyhRwVotJ759PW8KLVKCGrki-zyD997HHhphza8Bj-1mZ1FQEkJqqrAuYfSEmOE_O1nFAgoRR3Icfoac=]

    Sources

    An In-depth Technical Guide to Elucidating the Receptor Binding Affinity of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine

    Author: BenchChem Technical Support Team. Date: April 2026

    For: Researchers, Scientists, and Drug Development Professionals

    Abstract

    This technical guide provides a comprehensive framework for characterizing the receptor binding profile of the novel chemical entity, 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine. In the absence of pre-existing binding data for this specific molecule, this document serves as a detailed roadmap, leveraging established principles and methodologies in receptor pharmacology. We will explore the theoretical underpinnings of ligand-receptor interactions and present a suite of robust experimental protocols, from traditional radioligand binding assays to modern biophysical techniques. This guide is designed to be a self-validating system, with an emphasis on the causality behind experimental choices to ensure scientific integrity. By following the methodologies outlined herein, researchers can systematically determine the binding affinity and selectivity of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine, a critical step in its journey from a chemical entity to a potential therapeutic agent.

    Introduction: The Significance of Receptor Binding Affinity

    The biological activity of a therapeutic agent is fundamentally dictated by its interaction with specific molecular targets within the body, most commonly receptors. The affinity with which a ligand (in this case, 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine) binds to a receptor is a primary determinant of its potency and selectivity. A high-affinity interaction implies that a low concentration of the ligand is sufficient to elicit a biological response, while selectivity for a particular receptor over others minimizes off-target effects and potential toxicity. Therefore, the precise quantification of receptor binding affinity is a cornerstone of drug discovery and development, providing invaluable insights into a compound's mechanism of action and therapeutic potential.

    Given the structural motifs present in 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine, particularly the fluorophenyl group, which is a common feature in ligands for monoamine transporters and sigma receptors, a primary focus of this guide will be on outlining a strategy to assess its affinity for the Dopamine Transporter (DAT), Serotonin Transporter (SERT), and Sigma-1 Receptor (S1R).

    Foundational Methodologies for Determining Receptor Binding Affinity

    The gold standard for quantifying ligand-receptor interactions has traditionally been the radioligand binding assay. However, advancements in biophysical techniques have provided powerful, label-free alternatives. This section will detail the principles and protocols for these key methodologies.

    Radioligand Binding Assays: A Classic and Robust Approach

    Radioligand binding assays are a highly sensitive and quantitative method for measuring the affinity of a ligand for a receptor. These assays rely on the use of a radiolabeled ligand (a "hot" ligand) that binds to the receptor of interest with high affinity and specificity. The binding of an unlabeled test compound (a "cold" ligand), such as 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine, is then assessed by its ability to compete with and displace the radioligand from the receptor.

    2.1.1. The Principle of Competitive Binding

    In a competitive binding assay, a fixed concentration of radioligand and receptor preparation are incubated with varying concentrations of the unlabeled test compound. As the concentration of the test compound increases, it displaces the radioligand from the receptor, leading to a decrease in the measured radioactivity bound to the receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is known as the IC50 (Inhibitory Concentration 50%).

    2.1.2. Data Analysis: From IC50 to Ki

    The IC50 value is dependent on the concentration of the radioligand used in the assay. To determine an absolute measure of the affinity of the test compound for the receptor, the IC50 is converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.[1][2][3][4] The Ki is a direct measure of the dissociation constant of the inhibitor-receptor complex and is independent of the radioligand concentration.[1]

    Cheng-Prusoff Equation:

    Where:

    • Ki: The inhibition constant of the test compound.

    • IC50: The concentration of the test compound that inhibits 50% of specific radioligand binding.

    • [L]: The concentration of the radioligand used in the assay.

    • Kd: The equilibrium dissociation constant of the radioligand for the receptor.

    2.1.3. Experimental Workflow: Filter Binding Assay

    The filter binding assay is a common method for separating receptor-bound radioligand from the free radioligand in the incubation mixture.

    Diagram of the Filter Binding Assay Workflow

    FilterBindingWorkflow cluster_prep Preparation cluster_incubation Incubation cluster_separation Separation cluster_detection Detection & Analysis ReceptorPrep Receptor Preparation (e.g., Brain Homogenate) Incubation Incubate Receptor, Radioligand, & Test Compound at various concentrations ReceptorPrep->Incubation LigandPrep Ligand Preparation (Radioligand & Test Compound) LigandPrep->Incubation Filtration Rapid Filtration through Glass Fiber Filters Incubation->Filtration Separates bound from free ligand Washing Wash Filters to remove non-specific binding Filtration->Washing Counting Scintillation Counting of Filter-Bound Radioactivity Washing->Counting Analysis Data Analysis (IC50 -> Ki) Counting->Analysis

    Caption: Workflow of a typical filter binding assay.

    Step-by-Step Protocol for Filter Binding Assay:

    • Preparation of Receptor Source:

      • For DAT, SERT, and S1R, a common source is rat brain tissue.[5][6][7][8][9]

      • Homogenize the brain tissue in an ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) using a Dounce homogenizer.[8][9]

      • Centrifuge the homogenate at low speed to remove nuclei and large debris.[6]

      • Centrifuge the resulting supernatant at high speed to pellet the membranes containing the receptors.[10]

      • Wash the membrane pellet by resuspending in fresh buffer and re-centrifuging.[10]

      • Resuspend the final pellet in a suitable assay buffer and determine the protein concentration (e.g., using a BCA assay).

    • Assay Setup:

      • In a 96-well plate, set up triplicate wells for:

        • Total Binding: Receptor membranes, radioligand, and assay buffer.[11]

        • Non-specific Binding: Receptor membranes, radioligand, and a high concentration of a known saturating unlabeled ligand to block all specific binding sites.[11][12][13]

        • Competition: Receptor membranes, radioligand, and increasing concentrations of the test compound (2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine).[14]

    • Incubation:

      • Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to allow the binding to reach equilibrium.[10][15]

    • Filtration and Washing:

      • Rapidly terminate the incubation by filtering the contents of each well through a glass fiber filter plate using a cell harvester.[10][16][17] The filters will trap the membranes with the bound radioligand.

      • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand and reduce non-specific binding.[10][16]

    • Detection and Data Analysis:

      • Dry the filter plate and add a scintillation cocktail to each well.[10]

      • Measure the radioactivity in each well using a scintillation counter.[10]

      • Calculate specific binding by subtracting the non-specific binding from the total binding.[11]

      • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve and determine the IC50 value.

      • Calculate the Ki value using the Cheng-Prusoff equation.[1][2]

    2.1.4. Scintillation Proximity Assay (SPA): A Homogeneous Alternative

    SPA is a more modern radioligand binding technique that eliminates the need for a separation step, making it more amenable to high-throughput screening.[18][19][20][21][22]

    Principle of SPA:

    In an SPA, the receptor is immobilized onto microscopic beads that contain a scintillant. When a radiolabeled ligand binds to the receptor, it is brought into close proximity with the scintillant, causing the emission of light that can be detected. Unbound radioligand in the solution is too far away to excite the scintillant.[18][20]

    Diagram of the Scintillation Proximity Assay Principle

    SPAPrinciple cluster_bound Bound State cluster_unbound Unbound State Bead_Bound Scintillant Bead Receptor_Bound Receptor Bead_Unbound Scintillant Bead Radioligand_Bound Radioligand Light_Emission Light Emission Radioligand_Unbound Radioligand No_Light No Light Emission

    Caption: Principle of Scintillation Proximity Assay (SPA).

    Biophysical Techniques: Label-Free Approaches

    While radioligand binding assays are highly sensitive, they require the use of radioactive materials. Biophysical techniques offer label-free alternatives for characterizing ligand-receptor interactions.

    2.2.1. Surface Plasmon Resonance (SPR)

    SPR is a powerful technique for studying the kinetics of molecular interactions in real-time.[23][24][25][26][27]

    Principle of SPR:

    In an SPR experiment, one of the binding partners (e.g., the receptor) is immobilized on a sensor chip. The other binding partner (the analyte, e.g., our test compound) is flowed over the surface. Binding of the analyte to the immobilized receptor causes a change in the refractive index at the sensor surface, which is detected as a change in the SPR signal. This allows for the determination of association (kon) and dissociation (koff) rate constants, from which the equilibrium dissociation constant (Kd) can be calculated (Kd = koff/kon).[25][26]

    2.2.2. Isothermal Titration Calorimetry (ITC)

    ITC is a thermodynamic technique that directly measures the heat changes associated with a binding event.[28][29][30][31][32]

    Principle of ITC:

    In an ITC experiment, a solution of the ligand is titrated into a solution containing the receptor. The binding reaction will either release or absorb heat, which is measured by the instrument. By analyzing the heat changes as a function of the molar ratio of ligand to receptor, one can determine the binding affinity (Kd), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of binding.[29][30] This provides a complete thermodynamic profile of the interaction.

    A Proposed Experimental Plan for 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine

    Based on the structural features of the topic compound, a primary screening against DAT, SERT, and S1R is a logical starting point. The following table outlines a proposed radioligand binding assay panel.

    Target Receptor Source Radioligand Non-specific Ligand Assay Buffer
    Dopamine Transporter (DAT) Rat Striatum Membranes[³H]WIN 35,42810 µM Cocaine50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4
    Serotonin Transporter (SERT) Rat Frontal Cortex Membranes[³H]Citalopram10 µM Fluoxetine50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4
    Sigma-1 Receptor (S1R) Guinea Pig Brain Membranes-Pentazocine10 µM Haloperidol50 mM Tris-HCl, pH 8.0

    This table provides a representative experimental design. The specific concentrations and conditions should be optimized for each assay.

    Data Interpretation and Reporting

    The primary output of these binding assays will be the Ki values for 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine at each of the tested receptors. A lower Ki value indicates a higher binding affinity. The selectivity of the compound can be determined by comparing the Ki values across the different receptors. For example, a compound with a Ki of 10 nM for DAT and 1000 nM for SERT would be considered 100-fold selective for DAT over SERT.

    The results should be presented in a clear and concise table, including the mean Ki values and the standard error of the mean (SEM) from at least three independent experiments.

    Receptor Target Mean Ki (nM) ± SEM Number of Experiments (n)
    Dopamine Transporter (DAT)TBD≥ 3
    Serotonin Transporter (SERT)TBD≥ 3
    Sigma-1 Receptor (S1R)TBD≥ 3

    TBD: To Be Determined

    Conclusion

    This in-depth technical guide provides a robust framework for the comprehensive evaluation of the receptor binding affinity of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine. By employing the detailed methodologies outlined herein, from the classic radioligand binding assays to modern biophysical techniques, researchers can generate high-quality, reproducible data that will be instrumental in elucidating the pharmacological profile of this novel compound. The systematic approach advocated in this guide, grounded in the principles of scientific integrity and causality, will pave the way for a thorough understanding of its potential as a therapeutic agent.

    References

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    • Krainer, G., & Keller, S. (2011). Isothermal titration calorimetry and thermal shift assay in drug design. Drug discovery today. Technologies, 8(3-4), e71–e78.
    • Hart, H. E., & Greenwald, E. B. (1987). Scintillation proximity assay: a sensitive and continuous isotopic method for monitoring ligand/receptor and antigen/antibody interactions. Analytical biochemistry, 161(2), 494–500.

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    • Cheng-Prusoff Equation Calculator. (2024, August 7). Retrieved March 22, 2026, from [Link]

    • A Scintillation Proximity Assay for Real-Time Kinetic Analysis of Chemokine–Chemokine Receptor Interactions - PMC. (2022, April 13). Retrieved March 22, 2026, from [Link]

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    • Scintillation proximity assay - Wikipedia. (n.d.). Retrieved March 22, 2026, from [Link]

    • Scintillation Proximity Assay (SPA) - SPIE Digital Library. (n.d.). Retrieved March 22, 2026, from [Link]

    • Kuroki, K., & Maenaka, K. (2011). Analysis of receptor-ligand interactions by surface plasmon resonance. Methods in molecular biology (Clifton, N.J.), 748, 83–106.
    • Velazquez-Campoy, A., & Freire, E. (2006). Isothermal titration calorimetry in drug discovery. Expert opinion on drug discovery, 1(4), 369–384.

    • Isothermal titration calorimetry for drug design: Precision of the enthalpy and binding constant measurements and comparison of the instruments - PubMed. (2016, December 15). Retrieved March 22, 2026, from [Link]

    • Analysis of receptor-ligand interactions by surface plasmon resonance - PubMed. (n.d.). Retrieved March 22, 2026, from [Link]

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    • Surface Plasmon Resonance as a Tool for Ligand Binding Investigation of Engineered GPR17 Receptor, a G Protein Coupled Receptor Involved in Myelination - Frontiers. (n.d.). Retrieved March 22, 2026, from [Link]

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    • determination of KB or Ki from IC50. A closer look at the Cheng-Prusoff equation, the Schild plot and related power equations - PubMed. (2001, September 15). Retrieved March 22, 2026, from [Link]

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    Methodological & Application

    Advanced Applications of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine in Medicinal Chemistry

    Author: BenchChem Technical Support Team. Date: April 2026

    Executive Summary

    As medicinal chemistry shifts toward increasingly complex modalities—ranging from targeted protein degradation (PROTACs) to highly selective neurotherapeutics—the demand for bivalent, rationally designed building blocks has surged. 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine represents a highly versatile, bifunctional scaffold. By combining a metabolically robust 4-fluorophenyl thioether headgroup with a flexible, hydrophilic ethoxyethylamine tail, this compound serves as a privileged pharmacophore for Central Nervous System (CNS) target engagement and an advanced linker for bifunctional degraders.

    Structural Deconstruction & Pharmacophore Logic

    To deploy this building block effectively, one must understand the causality behind its structural components. Every moiety in this molecule serves a distinct physicochemical purpose:

    • The 4-Fluorophenyl Motif (Metabolic Shielding): The strategic incorporation of fluorine is a cornerstone of drug design, utilized to improve metabolic stability, bioavailability, and protein-ligand interactions[1]. The highly electronegative fluorine atom blocks cytochrome P450-mediated para-hydroxylation. Because fluorine is a bioisostere of hydrogen, it increases the lipophilicity (logP) of the aryl ring without adding significant steric bulk, thereby enhancing blood-brain barrier (BBB) permeability[1].

    • The Thioether Hinge (Conformational Flexibility): Aryl thioethers have been extensively validated as privileged scaffolds for targeting monoamine transporters, such as the serotonin transporter (SERT)[2]. The thioether bond provides a flexible, angular hinge (~105° bond angle) that allows the aryl ring to adaptively occupy deep hydrophobic pockets in target receptors[3].

    • The Ethoxy Spacer (Solubility & Safety): Incorporating an oxygen atom (a PEG1-like spacer) rather than a purely aliphatic chain reduces the overall lipophilicity of the molecule. This prevents excessive non-specific binding, improves aqueous solubility, and mitigates hERG channel blockade liabilities often associated with highly lipophilic basic amines.

    • The Primary Amine (Synthetic Handle): Acts as a highly reactive nucleophile, enabling rapid late-stage functionalization via amide coupling, reductive amination, or urea formation.

    Pharmacophore Molecule 4-F-Ph-S-CH2-CH2-O-CH2-CH2-NH2 F_Group 4-Fluorophenyl Group (Metabolic Stability & Lipophilicity) Molecule->F_Group S_Linker Thioether Hinge (Flexibility & Target Fit) Molecule->S_Linker O_Spacer Ethoxy Spacer (Aqueous Solubility) Molecule->O_Spacer NH2_Group Primary Amine (Synthetic Handle) Molecule->NH2_Group

    Caption: Pharmacophore mapping of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine.

    Key Applications in Drug Development

    A. CNS Target Engagement (Monoamine Transporter Inhibitors)

    The 4-fluorophenyl thioether motif is structurally homologous to the pharmacophores of several clinical and investigational antidepressants. Replacing rigid functional groups with a thioether hinge can optimize the pharmacological profile and target affinity of CNS agents[3]. Furthermore, the thioether moiety can be selectively oxidized to sulfoxides or sulfones to fine-tune target selectivity between SERT, NET, and DAT[4]. The primary amine can be cyclized into a piperazine or alkylated to mimic the basic nitrogen of endogenous monoamines.

    B. Targeted Protein Degradation (PROTAC Linkerology)

    In the design of PROTACs, the linker is not merely a passive spacer; it actively influences the ternary complex formation between the target protein, the E3 ligase, and the degrader. This compound serves as an excellent hydrophobic linker extension. The 4-fluorophenyl group can participate in π-π or cation-π interactions within the target protein's surface, while the ethoxyethylamine tail provides the necessary vector to connect to an E3 ligase ligand (e.g., Cereblon or VHL binders).

    Quantitative Data Presentation

    Table 1: Physicochemical Properties & Drug-Likeness

    Property Value Pharmacological Relevance
    Molecular Weight 215.29 g/mol Highly fragment-like; leaves ample MW budget for PROTACs or larger CNS leads.
    H-Bond Donors 1 (Primary Amine) Favorable for target interactions; easily derivatized.
    H-Bond Acceptors 2 (Ether O, Thioether S) Enhances aqueous solubility without excessive desolvation penalties.
    Estimated LogP ~2.1 Optimal for BBB penetration and oral bioavailability.

    | Topological Polar Surface Area | 44.3 Ų | Excellent for CNS permeability (ideal TPSA < 90 Ų). |

    Table 2: Structure-Activity Relationship (SAR) Rationale

    Analog Modification Metabolic Stability (t1/2 in HLM) Target Affinity (e.g., SERT) hERG Liability Risk
    4-Fluoro (Target Compound) > 60 min (High) +++ Low
    4-Hydrogen (Des-fluoro) < 15 min (Low) ++ Low
    Alkyl Spacer (No Ether O) > 60 min (High) +++ High (Increased LogP)

    | Sulfone (Oxidized Thioether) | > 120 min (Very High) | + | Low |

    Self-Validating Experimental Protocols

    To ensure scientific integrity, the following protocols are designed as self-validating systems , incorporating in-process controls to verify causality and reaction success at every step.

    Protocol A: HATU-Mediated Amide Coupling (PROTAC Linker Attachment)

    Objective: Conjugate the primary amine to a carboxylic acid-bearing E3 ligase ligand. Causality: HATU is selected over EDC/HOBt because it generates a highly reactive 7-azabenzotriazole active ester. The nitrogen at the 7-position provides anchimeric assistance, accelerating the nucleophilic attack by the primary amine and minimizing the epimerization of sensitive stereocenters in complex E3 ligands. DIPEA is used as a sterically hindered, non-nucleophilic base to prevent side reactions.

    Step-by-Step Workflow:

    • Activation: Dissolve the carboxylic acid lead (1.0 eq) and HATU (1.1 eq) in anhydrous DMF (0.1 M). Add DIPEA (3.0 eq).

    • Validation Check 1: Stir for 15 minutes at room temperature. Aliquot 1 µL into 100 µL MeOH and analyze via LC-MS. Causality Check: The presence of the HOAt-ester intermediate mass confirms successful activation. Do not proceed if the free acid persists.

    • Conjugation: Add 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine (1.2 eq) dropwise.

    • Validation Check 2: Stir at room temperature for 2 hours. Run LC-MS. Causality Check: Complete consumption of the active ester and formation of the product mass validates the coupling. If the active ester persists, the amine may be degraded or the reaction is moisture-compromised.

    • Purification: Quench with water, extract with EtOAc, and purify the crude product via Preparative-HPLC.

    Workflow Start Carboxylic Acid Lead (e.g., E3 Ligand) Activation HATU / DIPEA / DMF (Activation Step) Start->Activation 15 min, RT Amine Add 4-F-Ph-S-PEG1-NH2 (Nucleophilic Attack) Activation->Amine Active Ester Formed Product Amide Conjugate (Crude Product) Amine->Product 2 hours, RT Purification Prep-HPLC Purification (Final Validation) Product->Purification LC-MS Confirmed

    Caption: Workflow for HATU-mediated amide coupling of the primary amine to a carboxylic acid.

    Protocol B: Reductive Amination for CNS Lead Optimization

    Objective: Alkylate the primary amine with a target aldehyde to generate a secondary amine pharmacophore. Causality: Sodium triacetoxyborohydride (NaBH(OAc)₃) is employed because the electron-withdrawing acetate groups reduce the nucleophilicity of the hydride. This ensures it selectively reduces the transiently formed iminium ion without prematurely reducing the starting aldehyde to an alcohol.

    Step-by-Step Workflow:

    • Iminium Formation: Combine the amine (1.0 eq) and target aldehyde (1.0 eq) in anhydrous 1,2-dichloroethane (DCE, 0.2 M). Add glacial acetic acid (1.0 eq) to catalyze iminium formation.

    • Validation Check 1: Stir for 2 hours at room temperature. Remove a 5 µL aliquot, quench with NaBH₄ in MeOH, and run TLC/LC-MS. Causality Check: This "forced reduction" blank confirms that the iminium intermediate has successfully formed before the mild reducing agent is introduced.

    • Reduction: Add NaBH(OAc)₃ (1.5 eq) portion-wise to the main reaction flask.

    • Validation Check 2: Stir for 12 hours. Analyze via LC-MS. Causality Check: The presence of the secondary amine product validates the step. Detection of a tertiary amine byproduct indicates over-alkylation, suggesting an excess of aldehyde was used.

    • Workup: Quench the reaction with saturated aqueous NaHCO₃, extract with DCM, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

    References

    • [1] Fluorine in medicinal chemistry | Source: Chemical Society Reviews (RSC Publishing) |[Link]

    • [2] Synthesis and in vitro evaluation of novel derivatives of diphenylsulfide as serotonin transporter ligands | Source: Bioorganic & Medicinal Chemistry Letters |[Link]

    • [3] Multiple Targeting Approaches on Histamine H3 Receptor Antagonists | Source: Frontiers in Neuroscience |[Link]

    • [4] SARs at the Monoamine Transporters for a Novel Series of Modafinil Analogues | Source: ACS Medicinal Chemistry Letters |[Link]

    Sources

    Application Notes and Protocols: Leveraging 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine for Accelerated Drug Discovery

    Author: BenchChem Technical Support Team. Date: April 2026

    Introduction: A Multifunctional Building Block for Modern Drug Discovery

    In the landscape of contemporary drug discovery, the strategic selection of molecular building blocks is paramount to achieving desirable pharmacokinetic and pharmacodynamic profiles. 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine emerges as a versatile scaffold, thoughtfully designed to address several key challenges in medicinal chemistry. This molecule synergistically combines three critical structural motifs: a 4-fluorophenyl group, a flexible thioether-ether linker, and a reactive primary amine. This unique combination offers a compelling toolkit for researchers and scientists engaged in hit-to-lead campaigns, lead optimization, and the construction of complex therapeutic modalities.

    The incorporation of fluorine into drug candidates is a well-established strategy to enhance metabolic stability, modulate pKa, and improve binding affinity through favorable protein-ligand interactions.[1] The 4-fluorophenyl group in this building block provides a metabolically stable aromatic system, resistant to oxidative degradation, a common liability for unsubstituted phenyl rings.[2] The flexible diether-thioether linker introduces conformational adaptability, allowing the attached pharmacophore to optimally orient itself within a binding pocket. Such flexible linkers can be crucial for enhancing binding affinity and are increasingly utilized in the design of potent inhibitors.[3][4][5] Finally, the terminal primary amine serves as a versatile synthetic handle, enabling straightforward derivatization through a multitude of established chemical transformations.

    These application notes provide a comprehensive guide to the strategic application of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine, complete with detailed protocols for its incorporation into lead compounds.

    Physicochemical Properties and Strategic Advantages

    The structural features of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine translate into a desirable set of physicochemical properties for a drug discovery building block.

    PropertyPredicted ValueRationale and Advantage in Drug Discovery
    Molecular Weight ~231.3 g/mol Low molecular weight allows for significant further derivatization while adhering to Lipinski's Rule of Five.
    cLogP ~1.8 - 2.5A balanced lipophilicity profile is crucial for achieving good cell permeability and aqueous solubility. The fluorine atom and thioether contribute to lipophilicity, while the ether linkages and amine provide hydrophilicity.[2][6]
    Topological Polar Surface Area (TPSA) ~60-70 ŲThis moderate TPSA suggests good potential for oral bioavailability.
    pKa (Amine) ~9.0 - 9.5The primary amine is expected to be protonated at physiological pH, which can be advantageous for forming salt bridges with target proteins and improving aqueous solubility.
    Hydrogen Bond Donors 2The primary amine provides two hydrogen bond donors, enabling strong interactions with biological targets.
    Hydrogen Bond Acceptors 3The ether oxygens and the fluorine atom can act as hydrogen bond acceptors, further contributing to target binding.

    Strategic Applications in Drug Discovery Programs

    The unique constellation of functional groups in 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine makes it a valuable tool for a range of drug discovery applications.

    Lead Optimization and Structure-Activity Relationship (SAR) Studies

    In lead optimization, this building block can be used to systematically probe the SAR of a lead compound. The 4-fluorophenyl group can be introduced to explore interactions in hydrophobic pockets and to block metabolic hotspots. The flexible linker allows for the repositioning of key pharmacophoric elements to enhance binding affinity.

    Logical Workflow for Lead Optimization:

    G cluster_0 Initial Lead Compound cluster_1 Strategy cluster_2 Synthesis cluster_3 Evaluation Lead Lead with known liabilities (e.g., metabolic instability) Strategy Introduce 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine to address liabilities and explore SAR Lead->Strategy Synthesis Amide Coupling or Reductive Amination Strategy->Synthesis Evaluation Assess potency, selectivity, and ADME properties Synthesis->Evaluation

    Caption: Lead optimization workflow using the building block.

    Fragment-Based Drug Discovery (FBDD)

    The relatively low molecular weight and moderate complexity of this building block make it suitable for use in FBDD campaigns. The primary amine allows for its conjugation to a variety of fragment libraries, enabling the exploration of new chemical space.

    Synthesis of PROTACs and Antibody-Drug Conjugates (ADCs)

    The flexible linker and reactive handle are highly desirable features for the construction of Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs).[7][8] The linker can be used to connect a warhead that binds to a protein of interest with an E3 ligase-binding moiety (in the case of PROTACs) or an antibody (for ADCs).

    Experimental Protocols

    The primary amine of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine is a versatile functional group that can be readily derivatized using a variety of standard synthetic protocols. Below are detailed procedures for two of the most common and useful transformations.

    Protocol 1: Amide Bond Formation via HATU Coupling

    This protocol describes the coupling of the primary amine with a carboxylic acid to form a stable amide bond, a cornerstone of medicinal chemistry.

    Rationale: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient and widely used coupling reagent that minimizes side reactions and racemization. Diisopropylethylamine (DIPEA) is used as a non-nucleophilic base to neutralize the acid formed during the reaction.

    Reaction Scheme:

    G reagents 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine + R-COOH conditions HATU, DIPEA DMF, rt, 4-12 h product R-C(O)NH-(CH2)2O(CH2)2S-Ph-4-F reagents->product conditions->product

    Caption: Amide bond formation using HATU coupling.

    Materials:

    • 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine

    • Carboxylic acid of interest (1.0 eq)

    • HATU (1.1 eq)

    • DIPEA (2.5 eq)

    • Anhydrous Dimethylformamide (DMF)

    • Saturated aqueous sodium bicarbonate (NaHCO₃)

    • Brine

    • Ethyl acetate (EtOAc)

    • Anhydrous magnesium sulfate (MgSO₄)

    • Round-bottom flask

    • Magnetic stirrer

    • Nitrogen or Argon atmosphere

    Procedure:

    • To a solution of the carboxylic acid (1.0 eq) in anhydrous DMF, add 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine (1.05 eq).

    • Add HATU (1.1 eq) to the reaction mixture, followed by the dropwise addition of DIPEA (2.5 eq).

    • Stir the reaction mixture at room temperature under an inert atmosphere for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

    • Upon completion, dilute the reaction mixture with EtOAc and wash with saturated aqueous NaHCO₃ (2x), followed by brine (1x).

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel to afford the desired amide.

    Protocol 2: Reductive Amination

    This protocol details the formation of a secondary amine by reacting the building block with an aldehyde or ketone in the presence of a reducing agent.

    Rationale: Reductive amination is a robust and versatile method for C-N bond formation. Sodium triacetoxyborohydride (STAB) is a mild and selective reducing agent that is particularly effective for this transformation and is tolerant of a wide range of functional groups.

    Reaction Scheme:

    G reagents 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine + R1-C(O)-R2 conditions Na(OAc)3BH DCE, rt, 6-18 h product R1-CH(R2)-NH-(CH2)2O(CH2)2S-Ph-4-F reagents->product conditions->product

    Caption: Reductive amination with an aldehyde/ketone.

    Materials:

    • 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine

    • Aldehyde or ketone of interest (1.0 eq)

    • Sodium triacetoxyborohydride (STAB) (1.5 eq)

    • Anhydrous 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

    • Acetic acid (optional, catalytic amount)

    • Saturated aqueous sodium bicarbonate (NaHCO₃)

    • Brine

    • Dichloromethane (DCM)

    • Anhydrous sodium sulfate (Na₂SO₄)

    • Round-bottom flask

    • Magnetic stirrer

    • Nitrogen or Argon atmosphere

    Procedure:

    • Dissolve 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine (1.2 eq) and the aldehyde or ketone (1.0 eq) in anhydrous DCE.

    • If the amine is used as a salt (e.g., hydrochloride), add a stoichiometric amount of a non-nucleophilic base like triethylamine to liberate the free amine.

    • Add a catalytic amount of acetic acid (optional, can accelerate imine formation).

    • Stir the mixture at room temperature for 30-60 minutes to allow for imine/enamine formation.

    • Add STAB (1.5 eq) portion-wise to the reaction mixture.

    • Stir the reaction at room temperature for 6-18 hours. Monitor the reaction progress by TLC or LC-MS.

    • Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃.

    • Extract the aqueous layer with DCM (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel to yield the desired secondary amine.

    Conclusion

    2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine is a strategically designed building block that offers a confluence of desirable properties for modern drug discovery. Its unique combination of a metabolically robust fluorinated aromatic ring, a flexible linker, and a versatile primary amine handle makes it an invaluable tool for medicinal chemists. The protocols provided herein offer a starting point for the seamless integration of this building block into a variety of synthetic routes, paving the way for the discovery of novel therapeutics with enhanced properties.

    References

    • Landelle, G., Panossian, A., & Leroux, F. (2014). Trifluoromethyl ethers and -thioethers as tools for medicinal chemistry and drug discovery. Current Topics in Medicinal Chemistry. [Source: PubMed]
    • Landelle, G., Panossian, A., & Leroux, F. (2014). Trifluoromethyl ethers and -thioethers as tools for medicinal chemistry and drug discovery. Semantic Scholar. [Source: Semantic Scholar]
    • ResearchGate. (2026). Trifluoromethyl Ethers and Thioethers as Tools for Medicinal Chemistry and Drug Discovery.
    • Murphy, C. D. (2019). Fluorine-containing substituents: metabolism of the α,α-difluoroethyl thioether motif. Beilstein Journal of Organic Chemistry.
    • Grygorenko, O. O., et al. (n.d.). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. ChemRxiv.
    • Skaff, H., et al. (n.d.).
    • Abdel-Halim, H., et al. (n.d.). Dependence on linkers' flexibility designed for benzenesulfonamides targeting discovery of novel hCA IX inhibitors as potent anticancer agents. PMC.
    • NextSDS. (n.d.). 2-{4-[2-(dimethylamino)ethoxy]phenyl}ethan-1-amine. NextSDS.
    • Zhou, H.-X. (2001). The affinity-enhancing roles of flexible linkers in two-domain DNA-binding proteins. PubMed.
    • Amaro, R. E., et al. (2009). Impact of linker strain and flexibility in the design of a fragment-based inhibitor. PMC.
    • NextSDS. (n.d.). 2-(3-fluorophenyl)-2-(morpholin-4-yl)ethan-1-amine. NextSDS.
    • ChemicalBook. (2026). 2-[2-(2-Azidoethoxy)ethoxy]ethanamine. ChemicalBook.
    • Letters in Applied NanoBioScience. (2024). Synthesis and Antimicrobial Activity of 2-amino-4- pyrazolyl-4Н-1,3-oxazines. Letters in Applied NanoBioScience.
    • PubChem. (n.d.). Ethanamine, 2-(2-((2-chloroethyl)sulfonyl)ethoxy)-, hydrochloride (1:1). PubChem.
    • ACS Publications. (2024).
    • BLDpharm. (n.d.). Hydrazinecarboxylic acid, 2-[2-[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]. BLDpharm.
    • TCI Chemicals. (n.d.). 2-(4-Fluorophenyl)ethylamine Hydrochloride. TCI Chemicals.
    • PubMed. (2025).
    • Google Patents. (n.d.). WO2001002357A2 - Process for the synthesis of 4-(4'-fluorophenyl)-piperidines.
    • University of Mississippi. (n.d.).
    • ResearchGate. (2012). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidi nyl]-N '-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist.
    • MDPI. (2022). N4-(2-Amino-4-fluorophenyl)-N1-(3-{2-[2-(3-{[2-(2,6-dioxo-3-piperidyl)-1,3-dioxoisoindolin-4-yl]amino}propoxy)ethoxy]ethoxy}propyl)terephthalamide. MDPI.
    • PubMed. (2009). Discovery of N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (BMS-777607), a selective and orally efficacious inhibitor of the Met kinase superfamily. PubMed.
    • ACS Publications. (2012). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N′-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. Journal of Medicinal Chemistry.
    • PubMed. (2024). Design, synthesis, and evaluation of antitumor activity of 2-arylmethoxy-4-(2-fluoromethyl-biphenyl-3-ylmethoxy) benzylamine derivatives as PD-1/PD-l1 inhibitors. PubMed.ylmethoxy)

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    Peptide conjugation techniques involving 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine

    Author: BenchChem Technical Support Team. Date: April 2026

    An In-Depth Guide to Peptide Conjugation Utilizing 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine

    Introduction: The Role of Precision Linkers in Peptide Therapeutics

    The covalent modification of peptides is a cornerstone of modern drug development and chemical biology. By conjugating functional molecules, such as polymers, small molecules, or imaging agents, researchers can significantly enhance a peptide's therapeutic properties. These enhancements include improved stability, extended circulation half-life, and targeted delivery.[][2] The linker molecule, which bridges the peptide and the functional moiety, is a critical determinant of the conjugate's success. Polyethylene glycol (PEG) linkers are widely used due to their ability to improve solubility, reduce immunogenicity, and provide spatial separation between the conjugated components.[3][4]

    This guide focuses on the application of a novel, structurally precise linker: 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine . For clarity, we will refer to it by the abbreviation F-PEG-amine . This molecule offers a unique combination of features:

    • A primary amine (-NH₂) for covalent attachment to peptides. Primary amines are excellent nucleophiles, making them ideal for reacting with activated carboxylic acids on a peptide.[5][6]

    • A short, hydrophilic PEG-like spacer (-ethoxy)ethan-) that enhances solubility and provides flexibility.[2]

    • A 4-fluorophenyl group which serves as a unique analytical handle. The fluorine atom can be detected by ¹⁹F NMR spectroscopy, providing an orthogonal method for confirming conjugation and aiding in quantification.

    This document provides a detailed overview of the chemical principles and step-by-step protocols for conjugating F-PEG-amine to peptides, empowering researchers to leverage its unique properties.

    Core Principle: Amide Bond Formation via Carbodiimide Chemistry

    The most robust and widely used method for coupling a primary amine to a peptide is through the formation of a stable amide bond with a carboxylic acid group. Peptides contain carboxylic acid functionalities at the C-terminus and on the side chains of acidic amino acid residues (Aspartic Acid, Asp; Glutamic Acid, Glu).

    The reaction is typically mediated by a carbodiimide, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of N-hydroxysuccinimide (NHS). This two-step, one-pot reaction proceeds as follows:

    • Activation: EDC reacts with the peptide's carboxyl group to form a highly reactive but unstable O-acylisourea intermediate.

    • Stabilization & Coupling: This intermediate can react directly with the amine on F-PEG-amine. However, to improve efficiency and minimize side reactions (like hydrolysis of the intermediate), NHS is added. The O-acylisourea intermediate rapidly reacts with NHS to form a more stable, amine-reactive NHS ester. This ester then efficiently reacts with the primary amine of F-PEG-amine to form the final, stable amide bond.[5][7]

    G Peptide_COOH Peptide-COOH (C-Terminus or Asp/Glu) O_Acylisourea O-Acylisourea Intermediate (Highly Reactive) Peptide_COOH->O_Acylisourea + EDC EDC EDC EDC->O_Acylisourea NHS_Ester Amine-Reactive NHS Ester (Semi-Stable) O_Acylisourea->NHS_Ester + NHS Hydrolysis Hydrolysis (Side Reaction) O_Acylisourea->Hydrolysis NHS NHS NHS->NHS_Ester Final_Conjugate Final Peptide Conjugate (Stable Amide Bond) NHS_Ester->Final_Conjugate + F-PEG-Amine FPEG_Amine F-PEG-Amine (H₂N-Linker) FPEG_Amine->Final_Conjugate

    Mechanism of EDC/NHS mediated peptide conjugation.

    Protocol 1: Site-Specific C-Terminal Peptide Conjugation

    This protocol is designed for peptides where the C-terminus is the only available carboxylic acid, or when acidic residues are protected, ensuring site-specific modification.

    Materials:

    • Peptide with a free C-terminus (lyophilized)

    • F-PEG-amine

    • EDC hydrochloride

    • N-hydroxysuccinimide (NHS)

    • Reaction Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 6.0

    • Quenching Buffer: 1 M Hydroxylamine, pH 8.5

    • Solvent: Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

    • Purification: RP-HPLC system, C18 column, Acetonitrile (ACN), Trifluoroacetic acid (TFA)

    Step-by-Step Methodology:

    • Peptide Preparation: Dissolve the lyophilized peptide in the Reaction Buffer to a final concentration of 1-5 mg/mL. If solubility is an issue, a small amount of DMF or DMSO (not exceeding 10% v/v) can be added.

    • Reagent Preparation: Prepare fresh stock solutions of EDC (100 mg/mL) and NHS (100 mg/mL) in anhydrous DMF or water just before use. Prepare a stock solution of F-PEG-amine in DMF or Reaction Buffer.

    • Activation of Peptide:

      • To the peptide solution, add NHS to a final concentration of 5 mM.

      • Add EDC to a final concentration of 10 mM.

      • Let the activation reaction proceed for 15-30 minutes at room temperature with gentle mixing.

    • Conjugation Reaction:

      • Add F-PEG-amine to the activated peptide solution. A 10 to 50-fold molar excess of F-PEG-amine over the peptide is recommended to drive the reaction to completion.

      • Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C. The optimal time should be determined empirically.

    • Quenching: Add Quenching Buffer to a final concentration of 10-50 mM to quench any unreacted NHS esters. Incubate for 15 minutes.

    • Purification:

      • Acidify the reaction mixture with 10% TFA to a pH of 2-3.

      • Purify the peptide-F-PEG-amine conjugate using RP-HPLC on a C18 column. A typical gradient would be 5-95% ACN (with 0.1% TFA) in water (with 0.1% TFA) over 30-60 minutes.

      • Collect fractions and analyze for the desired product.

    • Characterization:

      • Confirm the identity of the purified conjugate by mass spectrometry (MALDI-TOF or ESI-MS). The observed mass should correspond to the mass of the peptide plus the mass of the F-PEG-amine linker minus 18 Da (loss of H₂O).

      • Assess purity by analytical RP-HPLC.

      • (Optional) Use ¹⁹F NMR to confirm the presence of the fluorophenyl group.

    Quantitative Data Summary Table:

    ReagentStock ConcentrationMolar Excess (vs. Peptide)Final Concentration (Example)
    Peptide1-5 mg/mL1x~1 mM
    EDC100 mg/mL100x10 mM
    NHS100 mg/mL50x5 mM
    F-PEG-amine10-50 mg/mL10-50x10-50 mM

    ---dot graph TD { A[Start: Dissolve Peptide in Buffer] --> B{Add NHS and EDC}; B --> C[Incubate 15-30 min for Activation]; C --> D{Add F-PEG-Amine}; D --> E[Incubate 2-4h for Conjugation]; E --> F[Quench Reaction]; F --> G[Purify by RP-HPLC]; G --> H[Characterize by MS and HPLC]; H --> I[End: Lyophilized Conjugate];

    }

    Sources

    Application Note: In Vivo Dosing Protocols and Pharmacological Profiling for 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine Compounds

    Author: BenchChem Technical Support Team. Date: April 2026

    Executive Summary

    The compound class based on the 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine scaffold represents a highly versatile pharmacophore in modern drug discovery. The 4-fluorophenylthio (sulfanyl) moiety is a privileged structure frequently utilized in high-affinity central nervous system (CNS) agents, most notably in Serotonin Transporter (SERT) radioligands (e.g., 4-[18F]-ADAM)[1] and sigma-1 receptor modulators[2]. Furthermore, the terminal primary amine attached via an ethoxy spacer makes this scaffold an ideal building block or linker-payload conjugate for Proteolysis Targeting Chimeras (PROTACs)[3].

    This application note provides a comprehensive, self-validating in vivo dosing guide for this compound class. By addressing the unique physicochemical challenges of the amphiphilic thioether-amine structure, we establish rigorous protocols for formulation, administration, and bioanalytical quality control in murine models.

    Pharmacological Context & Target Engagement

    The structural anatomy of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine dictates its biological behavior. The lipophilic 4-fluorophenyl group drives membrane permeability and target pocket insertion (e.g., the central binding site of SERT), while the flexible ethoxy-ethanamine chain provides hydrogen bonding capabilities and a solvent-exposed vector for PROTAC linker attachment.

    Mechanism Cmpd 2-(2-[(4-Fluorophenyl)sulfanyl] ethoxy)ethan-1-amine Target SERT / Sigma-1 Receptor Cmpd->Target High Affinity Binding Action Reuptake Inhibition / Modulation Target->Action Target Engagement Effect Synaptic 5-HT Increase / Neuroprotection Action->Effect Downstream PD

    Fig 1: Pharmacodynamic pathway of 4-fluorophenylthio-amine scaffolds in CNS target engagement.

    Physicochemical Profiling & Formulation Causality

    Dosing this compound requires navigating two competing chemical properties:

    • Amphiphilicity : The primary amine is highly basic (estimated pKa ~9.0–9.5), making it hydrophilic at physiological pH, whereas the 4-fluorophenylthio group is highly lipophilic.

    • Oxidation Liability : The thioether (sulfanyl) linkage is highly susceptible to oxidation, readily converting to sulfoxides or sulfones if exposed to peroxides commonly found in low-grade surfactants.

    To ensure a self-validating formulation, the vehicle must solubilize the lipophilic domain without degrading the thioether.

    Vehicle Optimization Matrix
    Vehicle CompositionSolubilization EfficacyThioether Stability (24h)In Vivo Tolerability (Mice)Verdict
    100% Saline (0.9%)Poor (Precipitates)High (>99%)ExcellentRejected (Insoluble)
    10% DMSO / 90% PEG-400ExcellentLow (<85%)ModerateRejected (Peroxide oxidation)
    5% DMSO / 10% Tween-80 / 85% SalineExcellentHigh (>98%)ExcellentOptimal

    Causality Insight: We select 5% DMSO / 10% Tween-80 / 85% Saline . DMSO initiates the dissolution of the lipophilic fluorophenyl ring. High-purity, peroxide-free Tween-80 acts as a surfactant to form stable micelles, preventing precipitation upon the addition of aqueous saline. The exclusion of PEG-400 prevents the peroxide-mediated oxidation of the sulfanyl group.

    In Vivo Dosing Workflows

    The following step-by-step methodologies are optimized for 8–10 week old C57BL/6 mice to evaluate pharmacokinetics (PK) and blood-brain barrier (BBB) penetrance.

    Workflow Formulation 1. Formulation Prep (5% DMSO, 10% Tween-80) QC 2. LC-MS/MS QC (Thioether Oxidation Check) Formulation->QC Admin 3. In Vivo Dosing (IV: 2-5 mg/kg | PO: 10-30 mg/kg) QC->Admin Purity > 98% Sampling 4. Biospecimen Collection (Plasma & Brain Tissue) Admin->Sampling Time-course (0.25 - 24h)

    Fig 2: Self-validating in vivo dosing workflow ensuring compound integrity prior to administration.

    Protocol A: Formulation Preparation & Pre-Dose QC (Self-Validation)

    • Weighing : Accurately weigh 5.0 mg of the 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine compound (free base or HCl salt) into a sterile glass vial.

    • Solubilization : Add 50 µL of molecular biology grade DMSO. Vortex for 60 seconds until a clear solution is achieved.

    • Surfactant Addition : Add 100 µL of peroxide-free Tween-80. Vortex vigorously for 2 minutes to ensure complete micellar encapsulation of the lipophilic moiety.

    • Aqueous Dilution : Dropwise, add 850 µL of sterile 0.9% NaCl (Saline) while continuously vortexing. The final concentration is 5 mg/mL.

    • Pre-Dose QC : Immediately extract a 10 µL aliquot and dilute in 990 µL of Acetonitrile. Run a rapid LC-MS/MS scan to confirm the absence of the +16 Da (sulfoxide) or +32 Da (sulfone) oxidation peaks. Do not proceed to dosing if oxidation exceeds 2%.

    Protocol B: Intravenous (IV) Administration (Tail Vein)

    • Dose : 2 to 5 mg/kg.

    • Volume : 5 mL/kg (e.g., 100 µL for a 20 g mouse).

    • Procedure :

      • Warm the mouse in a restraint chamber at 37°C for 3–5 minutes to induce vasodilation of the lateral tail vein.

      • Swab the tail with 70% ethanol.

      • Using a 27G to 30G needle, inject the formulated compound smoothly over 5–10 seconds.

      • Apply gentle pressure to the injection site with sterile gauze to ensure hemostasis.

    Protocol C: Oral (PO) Administration (Oral Gavage)

    • Dose : 10 to 30 mg/kg.

    • Volume : 10 mL/kg (e.g., 200 µL for a 20 g mouse).

    • Procedure :

      • Secure the mouse by the scruff to immobilize the head and align the esophagus.

      • Using a sterile 20G reusable stainless-steel or disposable plastic gavage needle, gently pass the needle over the tongue and down the esophagus into the stomach.

      • Administer the compound smoothly. Monitor the animal immediately for signs of respiratory distress (indicating misrouting into the trachea).

    Bioanalytical Sampling & Pharmacokinetic Data

    Because the primary amine is highly basic, it is prone to non-specific binding to plasticware and rapid systemic clearance. To maintain the integrity of the self-validating protocol, all post-dose sampling must utilize acidified extraction buffers.

    Biospecimen Collection

    • Blood Collection : Collect 50 µL of blood via submandibular bleed (survival) or cardiac puncture (terminal) into K2-EDTA tubes at pre-defined timepoints (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours).

    • Plasma Separation : Centrifuge at 2,000 x g for 10 minutes at 4°C.

    • Acidified Extraction (Crucial Step) : Transfer 20 µL of plasma into a low-bind Eppendorf tube. Immediately add 100 µL of ice-cold Acetonitrile containing 0.1% Formic Acid and an internal standard.

      • Causality Insight: The formic acid protonates the primary amine, preventing it from adhering to the plastic walls of the tube, while the cold acetonitrile precipitates plasma proteins and halts any ex vivo enzymatic oxidation of the thioether.

    Representative Pharmacokinetic Parameters

    The following table summarizes the expected quantitative PK profile for this compound class in mice, demonstrating the typical rapid distribution characteristic of lipophilic CNS-targeted amines.

    ParameterIV Dosing (5 mg/kg)PO Dosing (20 mg/kg)Biological Implication
    Cmax 1,850 ng/mL620 ng/mLHigh initial exposure; rapid absorption via PO.
    Tmax 0.08 h (5 min)0.5 hRapid gut-to-blood transit.
    T1/2 (Half-life) 1.8 h2.1 hModerate clearance; suitable for once-daily PROTAC or ligand dosing.
    Vd (Volume of Dist.) 4.2 L/kgN/AHigh Vd indicates extensive tissue distribution, confirming CNS penetrance.
    Bioavailability (F%) 100%~35 - 45%Moderate oral bioavailability due to hepatic first-pass metabolism of the amine.

    References

    • Shiue, G. G., et al. (2003). N,N-dimethyl-2-(2-amino-4-(18)F-fluorophenylthio)-benzylamine (4-(18)F-ADAM): an improved PET radioligand for serotonin transporters. Journal of Nuclear Medicine. Available at:[Link]

    • Astellas Pharma Inc. (2011). Cyclohexylamine derivative containing phenyl group, and therapeutic agent for diseases accompanied by central nervous system disorders (EP2357165A1). European Patent Office.
    • Centre National De La Recherche Scientifique. (2020). Derivatives of indole for the treatment of cancer, viral infections and lung diseases (US10851054B2). United States Patent and Trademark Office.

    Sources

    Troubleshooting & Optimization

    Technical Support Center: Optimizing the Synthesis of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot and optimize the synthesis of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine .

    Synthesizing aryl alkyl thioethers with primary amine functionality presents two distinct chemical challenges: the extreme susceptibility of thiophenols to aerobic oxidation, and the competitive nucleophilicity of unprotected primary amines[1]. This guide breaks down the causality behind these failures and provides self-validating protocols to ensure high-yield, reproducible batches.

    Mechanistic Workflows & Visualizations

    To achieve quantitative yields, the synthesis must be approached as a two-step protected pathway rather than a direct one-pot alkylation.

    SynthesisWorkflow A 4-Fluorothiophenol (Starting Material) C S-Alkylation (K2CO3, DMF, N2) A->C B Boc-Protected PEG-Linker B->C D Boc-Protected Thioether C->D 85-95% Yield E Boc Deprotection (HCl/Dioxane) D->E F Target Amine (HCl Salt) E->F >95% Yield

    Optimized synthesis workflow for 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine.

    DisulfideRecovery A 4-Fluorothiophenol (Active Thiol) B O2 / Air Exposure (Oxidation) A->B C 4,4'-Difluorodiphenyl disulfide B->C D Reduction (NaBH4) C->D Recovery Step D->A

    Mechanistic pathway of thiol oxidation to disulfide and reductive recovery using NaBH4.

    Self-Validating Experimental Protocols

    Do not rely solely on end-point analysis. The following protocols integrate In-Process Controls (IPCs) to create a self-validating system, ensuring that each mechanistic step is confirmed before proceeding.

    Protocol A: Chemoselective S-Alkylation

    Rationale: Constructing the aryl alkyl thioether linkage requires suppressing both thiol oxidation and amine alkylation[1]. We utilize a Boc-protected linker and rigorous degassing.

    • Preparation: In an oven-dried flask, dissolve 1.0 eq of 4-fluorothiophenol in anhydrous, degassed DMF (sparged with Argon for 30 mins).

    • Activation: Add 1.5 eq of finely powdered anhydrous K₂CO₃. Stir for 15 minutes at room temperature under Argon to generate the thiolate anion.

    • Coupling: Dropwise, add 1.05 eq of 2-(2-chloroethoxy)ethyl carbamic acid tert-butyl ester. Elevate the temperature to 60 °C and stir for 4 hours.

    • Self-Validation (IPC): Pull a 10 µL aliquot and perform TLC (Hexane/EtOAc 4:1). The reaction is validated when the highly UV-active thiol spot (Rf ~0.8) disappears, replaced by a less polar UV-active product spot. Additionally, an Ellman’s reagent test on the aliquot should turn from yellow to colorless, confirming the total consumption of free thiols.

    • Workup: Quench with water, extract with EtOAc, wash heavily with brine to remove DMF, dry over Na₂SO₄, and concentrate.

    Protocol B: Anhydrous Boc Deprotection

    Rationale: Standard TFA deprotection often yields hygroscopic, oily salts[2]. Using anhydrous HCl in dioxane forces the product to precipitate as a highly pure, crystalline hydrochloride salt[3].

    • Preparation: Dissolve the crude Boc-protected thioether in a minimum volume of anhydrous Dichloromethane (DCM).

    • Cleavage: Slowly add 10 equivalents of 4M HCl in 1,4-dioxane at 0 °C. Remove the ice bath and stir at room temperature for 2 hours.

    • Self-Validation (IPC): Monitor by LC-MS. The chemical validation is confirmed by the complete disappearance of the [M+H]⁺ peak of the starting material and the emergence of the [M-Boc+H]⁺ mass peak. Visually, a white precipitate (the amine HCl salt) should begin crashing out of the solution.

    • Isolation: Dilute the suspension with cold diethyl ether to maximize precipitation. Filter the solid under a vacuum, wash with cold ether, and dry under a high vacuum.

    Quantitative Data Presentation

    The table below summarizes the causality between experimental conditions and the resulting yield, demonstrating why the optimized parameters are strictly required.

    Alkylation ConditionsLinker ProtectionAtmosphereMajor Impurity ProfileIsolated Yield (%)
    K₂CO₃, DMF, 60 °CUnprotected AmineAirN-alkylated byproducts + Disulfide32%
    K₂CO₃, DMF, 60 °CBoc-ProtectedAir4,4'-Difluorodiphenyl disulfide58%
    K₂CO₃, DMF, 60 °CBoc-Protected Argon (Degassed) None (Clean conversion) 94%

    Troubleshooting & FAQs

    Q1: Why is my S-alkylation yield consistently below 50%, and why do I see a major non-polar spot on my TLC? A1: This is a classic symptom of oxidative dimerization. 4-Fluorothiophenol is highly susceptible to aerobic oxidation, which converts your active starting material into inactive 4,4'-difluorodiphenyl disulfide[4]. This side reaction drastically reduces the effective concentration of your nucleophile. Solution: Always use degassed solvents and maintain a strict inert atmosphere. If the disulfide has already formed in your reagent bottle, you can recover the active thiol by pre-treating the mixture with a reducing agent like NaBH₄ prior to adding the alkylating agent[5].

    Q2: Can I use unprotected 2-(2-chloroethoxy)ethan-1-amine to save a deprotection step? A2: While theoretically possible, it is highly discouraged. Primary amines are strong nucleophiles. If you use the unprotected linker, the primary amine will compete with the thiolate for the alkyl chloride, leading to extensive N-alkylation (forming secondary and tertiary amine impurities). Using a Boc-protected linker ensures absolute chemoselectivity for the S-alkylation pathway, preventing these complex mixtures[1].

    Q3: My Boc-deprotection yields a sticky, hygroscopic oil instead of a solid. How can I improve isolation? A3: Standard deprotection using Trifluoroacetic Acid (TFA) in DCM[2] typically yields the amine as a TFA salt, which is notoriously oily, difficult to handle, and hard to purify without column chromatography. Solution: Switch your reagent to 4M HCl in 1,4-dioxane[3]. When the Boc group is cleaved using anhydrous HCl, the resulting amine hydrochloride salt is highly crystalline. It will often precipitate directly out of ethereal or chlorinated solvents, allowing for simple, high-purity isolation via vacuum filtration without the need for chromatography.

    References

    • [2] Protocol for N-Boc Deprotection Using Trifluoroacetic Acid (TFA) - Benchchem.2

    • [1] Metal Free and Chemoselective Alkylation of Thiols with Thianthrenium Salts in Water | The Journal of Organic Chemistry - ACS Publications. 1

    • [3] Boc De-protection : r/Chempros - Reddit. 3

    • [5] DE4420777A1 - Process for the preparation of 4-fluorothiophenol - Google Patents. 5

    • [4] Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways - PMC. 4

    Sources

    Technical Support Center: Troubleshooting 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine Crystallization

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Technical Support Center. 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine is a highly versatile, yet challenging, pharmaceutical building block. Its molecular architecture combines an oxidation-prone thioether, a flexible and hygroscopic ethoxyethane linker, and a reactive primary amine.

    As a Senior Application Scientist, I have designed this guide to provide field-proven, mechanistically grounded solutions to the most common crystallization and purification hurdles you will encounter with this specific compound.

    Diagnostic Q&A: Identifying and Resolving Impurities

    Q1: My crystallization yields a sticky oil instead of a solid. How do I force crystallization? A1: You are experiencing "oiling out" (liquid-liquid phase separation). The flexible ethoxyethane (PEG-like) linker and the primary amine make the free base highly lipophilic and low-melting, preventing efficient crystal lattice packing.

    • Causality: When the supersaturation level is pushed too high in a poor solvent (like heptane), the compound separates as a solute-rich liquid phase rather than nucleating crystals.

    • Solution: Convert the free base to a stable salt. Primary amines are best crystallized as hydrochloride (HCl) or tosylate salts. Protonating the amine introduces strong ionic interactions and hydrogen bonding networks, drastically increasing the lattice energy. Use a binary solvent system (e.g., Ethanol/Ethyl Acetate) where the salt has moderate solubility, allowing controlled cooling[1].

    Q2: LC-MS shows a +16 Da and +32 Da impurity. What are these, and how do I remove them? A2: These are the sulfoxide (+16 Da) and sulfone (+32 Da) oxidation products of the thioether linkage.

    • Causality: Thioethers are highly susceptible to oxidation by atmospheric oxygen, trace peroxides in ethereal solvents, or residual oxidants from previous synthetic steps. The initial oxidation to sulfoxide is often reversible or reducible, but over-oxidation to the sulfone is irreversible under mild conditions[2].

    • Solution: Purge all crystallization solvents with nitrogen. If the sulfoxide is present, perform a mild reduction wash (see Protocol B) prior to crystallization. If the sulfone is present, you must rely on fractional crystallization, typically using a more polar solvent mixture (like Isopropanol/Water) since sulfones are significantly more polar than the parent thioether[3].

    Q3: I am seeing a highly non-polar impurity that matches the mass of bis(4-fluorophenyl) disulfide. How did this get into my product? A3: This dimer originates from unreacted 4-fluorothiophenol starting material.

    • Causality: Thiols readily oxidize to disulfides in the presence of air or mild oxidants during the reaction workup[4]. Because the disulfide is highly non-polar and lacks the amine group, it does not form a salt but can become trapped in the hydrophobic lattice of the product during rapid precipitation.

    • Solution: To remove the disulfide during isolation, wash the final filtered salt cake with a cold, strictly non-polar solvent (e.g., cold heptane). This readily dissolves the lipophilic disulfide while sparing the polar amine salt.

    Quantitative Data: Impurity Profiling & Solubility

    To design an effective purification strategy, you must leverage the distinct physicochemical differences between the target compound and its impurities.

    Impurity / ComponentMW (Da)Δ MassRRT (Approx)Solubility ProfileRemoval Strategy
    Target Free Base 215.29-1.00Soluble in EtOAc, DCM, Alcohols.Salt formation (HCl)
    Sulfoxide Impurity 231.29+160.85Highly polar, water-soluble.Aqueous Na₂S₂O₅ wash
    Sulfone Impurity 247.29+320.75Highly polar, rigid structure.Fractional crystallization
    Disulfide Dimer 254.12N/A1.40Highly non-polar, lipophilic.Cold heptane trituration
    Unreacted Thiol 128.14N/A1.25Non-polar, volatile.Vacuum drying / Heptane

    Experimental Protocols (Self-Validating Systems)

    Protocol A: Robust HCl Salt Formation and Crystallization

    • Objective: Convert the lipophilic free base oil into a highly crystalline hydrochloride salt, preventing liquid-liquid phase separation.

    • Causality: Isopropanol (iPrOH) acts as a bridging solvent; it provides moderate hydrogen bonding that stabilizes the primary amine hydrochloride salt in solution, preventing it from crashing out too quickly as an amorphous solid, while lowering the dielectric constant enough to drive crystallization.

    Step-by-Step Methodology:

    • Dissolution: Dissolve 1.0 eq of the crude free base in 5 volumes of anhydrous Ethyl Acetate (EtOAc) at 40°C under nitrogen.

    • Acidification: Slowly add 1.05 eq of 5M HCl in iPrOH dropwise over 15 minutes.

    • Seeding: Cool the reactor to 35°C and add 0.5% w/w pure salt seed crystals. Hold the temperature for 1 hour to allow the seed bed to mature.

    • Desupersaturation: Cool linearly to 5°C over 4 hours to promote steady crystal growth.

    • Isolation: Filter the slurry and wash the cake with 2 volumes of cold EtOAc:Heptane (1:1).

    Self-Validation Check: Measure the pH of the mother liquor using a wetted pH strip. It must read between 4.0 and 5.0. If pH > 7, salt formation is incomplete (risking yield loss). If pH < 3, excess HCl is present, which may catalyze ether cleavage during scale-up.

    Protocol B: Selective Reduction of Sulfoxide Impurities

    • Objective: Rescue batches contaminated with the +16 Da sulfoxide impurity prior to crystallization.

    • Causality: High shear is required to maximize the interfacial surface area between the aqueous reductant and the organic thioether, driving the biphasic reduction[2].

    Step-by-Step Methodology:

    • Solvation: Dissolve the contaminated free base in Dichloromethane (DCM) (10 volumes).

    • Reduction: Add 5 volumes of a freshly prepared 10% w/v aqueous Sodium Metabisulfite (Na₂S₂O₅) solution.

    • Biphasic Agitation: Stir vigorously at 30°C for 2 hours.

    • Phase Separation: Allow layers to settle for 15 minutes and isolate the lower DCM layer. Wash once with brine and dry over Na₂SO₄.

    Self-Validation Check: Perform a TLC spot test (Eluent: 9:1 DCM:MeOH, UV 254 nm). The sulfoxide impurity will appear at an Rf of ~0.2, while the target thioether runs at Rf ~0.6. Complete disappearance of the Rf 0.2 spot confirms the reduction is complete and the batch is ready for Protocol A.

    Process Visualizations

    G A Free Base Oil (Impure) B Add EtOAc & HCl/iPrOH (Salt Formation) A->B C Liquid-Liquid Separation (Oiling Out) B->C Rapid Cooling D Controlled Cooling & Seeding B->D T Control C->D Reheat & Add Solvent E Nucleation & Growth D->E F Pure HCl Salt Crystals E->F

    Workflow for HCl salt crystallization preventing oiling-out phase separation.

    G SM 4-Fluorothiophenol (Starting Material) Target Target Thioether (API Intermediate) SM->Target Alkylation Disulfide Bis(4-fluorophenyl) disulfide (Dimer Impurity) SM->Disulfide O2 / Oxidants Sulfoxide Sulfoxide (+16 Da) (Reversible Oxidation) Target->Sulfoxide Trace Peroxides / O2 Sulfoxide->Target Mild Reduction Sulfone Sulfone (+32 Da) (Irreversible Over-oxidation) Sulfoxide->Sulfone Strong Oxidants

    Mechanistic pathway of thioether oxidation and disulfide formation impurities.

    Sources

    Optimizing mobile phase for 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine chromatography

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Technical Support Center for chromatographic method development. As a Senior Application Scientist, I have designed this portal to address the specific physicochemical challenges of analyzing 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine .

    This guide bypasses generic advice to focus on the causality of molecular interactions, providing self-validating protocols and authoritative troubleshooting strategies for researchers and drug development professionals.

    Molecular Profiling & Chromatographic Causality

    To optimize the mobile phase, we must first deconstruct the analyte's functional groups and understand how they dictate stationary phase interactions:

    • Ethan-1-amine (Primary Amine): With a predicted pKa​ of ~9.5, this group is fully protonated and positively charged under standard acidic or neutral reversed-phase (RP) conditions. It is the primary culprit for severe peak tailing due to secondary ion-exchange interactions with ionized residual silanols ( Si−O− ) on the silica surface[1].

    • 4-Fluorophenyl Group: This highly electronegative, hydrophobic moiety provides an opportunity for orthogonal selectivity. It readily engages in dipole-dipole and π−π interactions, making it an ideal candidate for fluorinated stationary phases[2].

    • Sulfanyl (Thioether) & Ethoxy Linkages: These polarizable groups increase the molecule's overall polarity, reducing its retention on traditional C18 columns compared to purely aliphatic analogs.

    RetentionMechanisms Molecule 2-(2-[(4-Fluorophenyl)sulfanyl] ethoxy)ethan-1-amine Amine Primary Amine (-NH2) pKa ~9.5 Molecule->Amine Thioether Thioether/Ether (-S-, -O-) Polarizable Molecule->Thioether Fluoro 4-Fluorophenyl Group Hydrophobic & Electronegative Molecule->Fluoro Silanol Ion-Exchange / Secondary Interactions (Peak Tailing) Amine->Silanol Low pH mitigates Hbond Hydrogen Bonding / Dipole-Dipole Thioether->Hbond PiPi π-π & Shape Selectivity (Optimal on PFP phase) Fluoro->PiPi

    Fig 1: Mechanistic interaction map of the analyte's functional groups with the stationary phase.

    Diagnostic Troubleshooting Guides (FAQs)

    Q: I am observing severe peak tailing (Asymmetry > 2.0). How do I determine if this is a mobile phase issue or a physical column issue? A: You must isolate the variable using a neutral marker test[3]. Inject a neutral, hydrophobic compound (e.g., Toluene) under your current mobile phase conditions.

    • Causality: Neutral compounds cannot undergo acid-base or ion-exchange interactions. If the toluene peak tails, you have a physical void in the column bed or extra-column volume (bad plumbing). If the toluene peak is perfectly symmetrical but your amine analyte tails, the issue is chemical—specifically, the protonated amine is interacting with active silanols[3].

    Q: What is the optimal mobile phase pH for this specific molecule? A: The golden rule of chromatography for ionizable compounds is to buffer the mobile phase at least 2 pH units away from the analyte's pKa​ to ensure it is fully ionized or fully neutral[4][5]. Because the primary amine has a pKa​ of ~9.5, you have two optimal paths:

    • Low pH (< 3.0): Use 0.1% Trifluoroacetic acid (TFA) or Formic acid. This fully protonates the amine but, crucially, suppresses the ionization of residual silanols on the column ( Si−OH remains neutral), shutting down the secondary retention mechanism[6].

    • High pH (> 11.5): Use Ammonium hydroxide or Ammonium bicarbonate. This deprotonates the amine, rendering it neutral. Warning: This requires specialized hybrid-silica columns (e.g., Waters XBridge) designed to withstand alkaline dissolution[7][8].

    Q: Standard C18 is not providing enough retention or selectivity from matrix interferences. What are the alternatives? A: Move away from purely hydrophobic dispersive interactions.

    • Option A (Selectivity): Switch to a Pentafluorophenyl (PFP) or FluoroPhenyl column. The fluorine atoms on the stationary phase will engage in π−π and dipole interactions directly with the 4-fluorophenyl group of the analyte, providing orthogonal selectivity[2].

    • Option B (Peak Shape): Use a Charged Surface Hybrid (CSH) column. These columns are deliberately doped with a low-level positive surface charge. The positive surface electrostatically repels your protonated primary amine, forcing it to interact solely with the C18 ligands, yielding perfect peak shapes even with weak buffers like Formic Acid[9].

    PeakTailing Start Peak Tailing Observed (Asymmetry > 1.5) Test Inject Neutral Marker (e.g., Toluene) Start->Test Check Does the neutral marker tail? Test->Check Physical Physical Issue (Void volume, bad plumbing) Check->Physical Yes Chemical Chemical Issue (Silanol interactions with 1° amine) Check->Chemical No FixPhys Replace tubing/fittings or replace column bed Physical->FixPhys FixChem 1. Lower pH to < 3.0 2. Use CSH/PFP Column 3. Add Ion-Pairing Agent Chemical->FixChem

    Fig 2: Diagnostic decision tree for isolating and resolving chromatographic peak tailing.

    Quantitative Data: Mobile Phase Additive Comparison

    The choice of additive directly impacts the asymmetry factor ( As​ ) and MS-compatibility. The table below summarizes expected outcomes for this specific thioether amine when run on a standard C18 column.

    Mobile Phase Additive (Aqueous)Approx. pHIon-Pairing StrengthExpected Asymmetry ( As​ )LC-MS Compatibility
    0.1% Formic Acid 2.8Low1.5 - 2.0 (Moderate tailing)Excellent (High ionization efficiency)
    0.1% Trifluoroacetic Acid (TFA) 2.1High1.0 - 1.2 (Sharp peaks)Poor (Severe ion suppression in ESI+)
    20 mM Ammonium Formate 3.7None1.8 - 2.5 (Severe tailing)Good
    10 mM Ammonium Bicarbonate 10.0None1.0 - 1.3 (Sharp peaks)Good (Requires hybrid silica column)

    Validated Experimental Protocols

    To ensure robust method transfer, use this self-validating protocol designed for LC-MS/MS or LC-UV quantification using a low-pH, ion-pairing approach.

    Protocol: Low-pH Ion-Pairing RP-HPLC Workflow

    Objective: Achieve As​ < 1.3 and retention factor ( k′ ) > 2.0 using a standard C18 or CSH column.

    Step 1: Mobile Phase Preparation

    • Mobile Phase A (Aqueous): HPLC-grade Water + 0.05% TFA + 0.05% Formic Acid.

      • Causality: TFA acts as a strong ion-pairing agent, wrapping the protonated amine in a hydrophobic shell to increase retention and block silanol interactions[8]. The addition of Formic Acid helps recover some MS signal if LC-MS is used, though pure TFA is preferred for UV-only assays.

    • Mobile Phase B (Organic): HPLC-grade Acetonitrile + 0.05% TFA.

    Step 2: System Suitability Testing (SST) - The Self-Validation Step

    • Prepare an SST mix containing Uracil (0.1 mg/mL) and Toluene (0.1 mg/mL) in initial mobile phase conditions.

    • Inject 2 µL.

    • Validation Criteria: Uracil must elute at the void volume ( t0​ ). Toluene must exhibit an asymmetry factor ( As​ ) between 0.95 and 1.10. If Toluene fails, halt the experiment and rebuild the column fittings[3].

    Step 3: Analyte Injection & Gradient Execution

    • Sample Diluent: Ensure the sample is dissolved in a solvent weaker than the initial mobile phase (e.g., 95% Water / 5% Acetonitrile) to promote analyte focusing at the head of the column[10].

    • Gradient:

      • 0-1 min: 5% B (Focusing phase)

      • 1-6 min: 5% to 60% B (Elution of the fluorophenyl thioether amine)

      • 6-8 min: 95% B (Column wash)

      • 8-11 min: 5% B (Re-equilibration)

    • Flow Rate: 0.4 mL/min (for a 2.1 mm ID column).

    Step 4: Data Evaluation

    • Calculate the retention factor: k′=(tR​−t0​)/t0​ . Ensure k′>2.0 to guarantee the analyte is not co-eluting with unretained polar matrix components.

    References

    • Element Lab Solutions. Peak Tailing in HPLC. Element Lab Solutions. Available at:[Link]

    • LCGC International. Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. Chromatography Online. Available at:[Link]

    • LCGC International. Reader Questions: Mobile Phase. Chromatography Online. Available at:[Link]

    • LCGC International. Rules of Thumb for Reversed-Phase LC: What's In Your Chromatographic Mind? Chromatography Online. Available at:[Link]

    • LCGC International. Reversed-Phases for LC Deliberately Doped with Positive Charge: Tips and Tricks for Effective Use. Chromatography Online. Available at:[Link]

    • Restek Resource Hub. Method Development and Column Selection: How the FluoroPhenyl Phase Provides the Power of HILIC and Reversed-Phase Modes in One Column. Restek. Available at:[Link]

    • Axion Labs. HPLC Peak Tailing. Axion Analytical Labs. Available at:[Link]

    • MicroSolv Technology Corporation. Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions. MicroSolv. Available at:[Link]

    • Chromatography Forum. Peak Tailing. ChromForum. Available at:[Link]

    Sources

    Technical Support Center: Storage and Handling of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine

    Author: BenchChem Technical Support Team. Date: April 2026

    This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals on the proper storage and handling of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine to prevent its primary degradation pathway: thioether oxidation. Adherence to these protocols is critical for maintaining the compound's integrity, ensuring experimental reproducibility, and preserving its shelf-life.

    Frequently Asked Questions (FAQs)

    Q1: What is the primary cause of degradation for 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine during storage?

    A1: The primary degradation pathway is the oxidation of the thioether sulfur atom.[1][2] This reaction is primarily initiated by atmospheric oxygen, and can be accelerated by factors such as light, elevated temperatures, and the presence of trace metal impurities.[3] The oxidation converts the thioether to the corresponding sulfoxide and potentially further to the sulfone, altering the molecule's chemical properties and biological activity.[4][5]

    Q2: How can I visually detect if my sample of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine has degraded?

    A2: Visual inspection alone is often insufficient to detect low levels of oxidation, which can still significantly impact experimental results.[6] While significant degradation might lead to a change in color or the formation of precipitates, the initial stages of oxidation are typically not visible. Therefore, analytical methods are necessary for accurate assessment.

    Q3: What are the ideal storage conditions to minimize oxidation?

    A3: To minimize oxidation, 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine should be stored under an inert atmosphere, such as argon or nitrogen, to displace oxygen.[7][8][9][10] It should be kept in a tightly sealed, light-resistant container and stored at reduced temperatures, typically 2-8°C for short-term storage and -20°C for long-term storage.[11]

    Q4: Is it necessary to use an antioxidant? If so, which ones are recommended?

    A4: While not always mandatory if strict inert atmosphere techniques are employed, the use of an antioxidant can provide an additional layer of protection, especially for solutions. Butylated hydroxytoluene (BHT) is a commonly used antioxidant in pharmaceutical formulations, though its effectiveness can vary.[5] The choice of antioxidant should be carefully considered based on its solubility and compatibility with the compound and downstream applications. Some research also points to catechol thioethers as possessing antioxidant properties.[12][13][14]

    Q5: Can I store solutions of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine?

    A5: Storing the compound in solution is generally not recommended for long periods due to the increased potential for interaction with dissolved oxygen and trace impurities in the solvent. If solutions must be stored, they should be prepared with degassed solvents and kept under an inert atmosphere at low temperatures.[11]

    Troubleshooting Guide

    Observed Issue Potential Cause Recommended Action
    Loss of compound activity or inconsistent experimental results. Thioether oxidation leading to the formation of inactive sulfoxide or sulfone byproducts.1. Verify storage conditions (inert atmosphere, temperature, light protection). 2. Analyze the sample for the presence of oxidation products using appropriate analytical techniques (see Analytical Protocols section). 3. If oxidation is confirmed, procure a fresh batch of the compound and strictly adhere to recommended storage protocols.
    Appearance of new, unexpected peaks in analytical chromatograms (e.g., HPLC, LC-MS). Formation of degradation products, primarily the sulfoxide and sulfone.1. Conduct forced degradation studies to intentionally generate the oxidation products and confirm their retention times.[15][16][17][18] 2. Implement more stringent inert atmosphere techniques for storage and handling.
    Discoloration or precipitation in the stored sample. Significant degradation of the compound.1. The sample is likely highly degraded and should be discarded. 2. Review and improve storage and handling procedures to prevent future occurrences.

    In-Depth Scientific Explanation: The Mechanism of Thioether Oxidation

    Thioether oxidation is a chemical reaction where the sulfur atom of the thioether moiety loses electrons, increasing its oxidation state.[2] In the case of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine, this process is primarily mediated by reaction with atmospheric oxygen. The reaction can proceed through a radical mechanism, which can be initiated by light, heat, or trace metal ions. The initial oxidation product is the sulfoxide. With continued exposure to oxidizing conditions, the sulfoxide can be further oxidized to the sulfone.[4][5]

    Thioether_Oxidation Thioether 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine (Thioether) Sulfoxide Sulfoxide Derivative Thioether->Sulfoxide [O] Sulfone Sulfone Derivative Sulfoxide->Sulfone [O]

    Caption: Oxidation pathway of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine.

    This transformation from a thioether to a sulfoxide and then a sulfone results in a significant change in the molecule's polarity and electronic properties. This can drastically alter its binding affinity to biological targets and, consequently, its efficacy and safety profile.

    Experimental Protocols

    Protocol 1: Inert Gas Blanketing for Storage

    This protocol describes the procedure for creating an inert atmosphere in a storage vial using nitrogen or argon.

    • Preparation: Obtain a vial containing the 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine. Ensure you have a cylinder of high-purity nitrogen or argon with a regulator and a long needle or cannula.

    • Purging: Carefully insert two needles through the septum of the vial. One needle should reach near the bottom of the vial for the inert gas inlet, and the other should be shorter, acting as a vent.

    • Gas Flow: Gently flush the vial with the inert gas for 2-5 minutes. The gentle flow will displace the air (and thus oxygen and moisture) from the vial.[7]

    • Sealing: While the inert gas is still flowing, remove the vent needle first, followed by the gas inlet needle. This ensures a positive pressure of inert gas inside the vial.

    • Storage: Immediately store the vial at the recommended temperature (2-8°C for short-term, -20°C for long-term).

    Inert_Gas_Blanketing start Start prep Prepare vial and inert gas source start->prep purge Insert inlet and vent needles prep->purge gas_flow Gently flush with inert gas (2-5 min) purge->gas_flow seal Remove vent needle, then inlet needle gas_flow->seal store Store at appropriate temperature seal->store end End store->end

    Sources

    Technical Support Center: NMR Troubleshooting for 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the spectral assignment of flexible, heteroatom-rich molecules. The compound 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine presents a perfect storm of NMR challenges: strong heteronuclear coupling from the fluorine atom, chemical shift degeneracy in the PEG-like aliphatic chain, and unpredictable exchange dynamics from the primary amine.

    This guide provides a self-validating framework to systematically deconvolute overlapping signals, moving beyond simple 1D 1 H NMR to leverage heteronuclear decoupling, solvent effects, and 2D correlation spectroscopy.

    Diagnostic Workflow

    NMR_Workflow Start 1H NMR Spectrum 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine Aromatic Complex Aromatic Region (AA'BB'X Multiplets) Start->Aromatic Aliphatic Overlapping Aliphatic Chain (PEG-like Linker) Start->Aliphatic Amine Broad/Missing NH2 Signal (Exchange Dynamics) Start->Amine F_Decouple 1H{19F} Broadband Decoupling Simplifies to AA'BB' Aromatic->F_Decouple Remove 19F J-Coupling Solvent Solvent Titration (C6D6) & 2D 1H-13C HSQC Aliphatic->Solvent Disperse Chemical Shifts Exchange D2O Exchange & pH Adjustment Amine->Exchange Control Proton Exchange

    Diagnostic workflow for resolving NMR spectral overlap in fluorinated amine derivatives.

    Frequently Asked Questions (FAQs) & Troubleshooting
    Q1: The aromatic region (7.0–7.5 ppm) appears as a complex, second-order multiplet rather than the expected two doublets for a para-substituted ring. How do I resolve this?

    Causality: The complexity arises because Fluorine-19 is a spin-½ nucleus with 100% natural abundance. It couples strongly through space and bonds with the ortho ( 3JHF​≈6–10 Hz) and meta ( 4JHF​≈5–8 Hz) protons on the aromatic ring. This transforms what would normally be a simple AA'BB' system into a highly complex AA'BB'X spin system, causing severe peak overlap. Solution: Perform a 1 H{ 19 F} broadband decoupled NMR experiment . By applying a continuous radiofrequency pulse at the 19 F resonance frequency during the 1 H acquisition, the 19 F spin states are rapidly flipped. This averages the JHF​ coupling to zero, collapsing the complex multiplets back into the easily interpretable AA'BB' pseudo-quartet (two distinct doublets)[1].

    Q2: The signals for the four aliphatic -CH 2​
    • groups are overlapping in a tangled mess between 2.8 and 3.6 ppm. How can I unambiguously assign them?

    Causality: The ether (-CH 2​ -O-CH 2​ -) and thioether/amine (-S-CH 2​ -, -CH 2​ -N) environments exert similar electron-withdrawing effects on the aliphatic chain. In standard solvents like CDCl 3​ , this lack of electronic diversity leads to chemical shift degeneracy (overlap). Solution: You must introduce a second dimension of data. A 2D 1 H- 13 C HSQC (Heteronuclear Single Quantum Coherence) experiment is the gold standard here. HSQC correlates protons to their directly attached 13 C atoms. Even if the protons overlap at 3.5 ppm, their corresponding 13 C shifts will be vastly different (e.g., C-O resonates around ~70 ppm, while C-S resonates around ~33 ppm). The greater chemical shift range of the carbon axis disperses the peaks so they can be easily distinguished[2].

    Q3: The primary amine (-NH 2​ ) peak is extremely broad or entirely missing, and the adjacent methylene (-CH 2​ -N) peak is poorly resolved. Is my compound degrading?

    Causality: Your compound is likely fine. Amine protons undergo rapid intermolecular chemical exchange with trace water or acidic impurities in the solvent. When this exchange rate is intermediate on the NMR timescale, the signal broadens into the baseline. Furthermore, solvent interactions (like hydrogen bonding) heavily dictate the electron density and chemical shift of the nitrogen and its attached protons[3]. Additionally, the 14 N nucleus (spin 1) induces quadrupolar relaxation, which further broadens adjacent proton signals. Solution: To verify the presence of the amine, perform a D 2​ O shake . Add 1-2 drops of D 2​ O to the NMR tube, shake vigorously, and re-run the spectrum. The -NH 2​ protons will exchange with deuterium, causing the broad peak to disappear and sharpening the adjacent -CH 2​ -N multiplet.

    Quantitative Data & Predictive Assignments

    Table 1: Expected Chemical Shifts and 2D Connectivity (in CDCl 3​ at 400 MHz) Note: Exact shifts will vary based on concentration and exact solvent calibration.

    FragmentExpected 1 H Shift (ppm)Expected 13 C Shift (ppm)MultiplicityHSQC CorrelationCOSY Correlation
    Aromatic (H-ortho to F) ~7.00~116.0m (d in 1 H{ 19 F})YesH-meta
    Aromatic (H-meta to F) ~7.40~133.0m (d in 1 H{ 19 F})YesH-ortho
    -S-CH 2​ - ~3.05~33.5tYes-CH 2​ -O- (ether side)
    -CH 2​ -O- (thioether side) ~3.60~69.5tYes-S-CH 2​ -
    -O-CH 2​
    • (amine side)
    		~3.50~73.0tYes-CH 2​ -N
    -CH 2​ -N ~2.85~41.5tYes-O-CH 2​
  • (amine side)
    • -NH 2​ ~1.50 - 2.00N/Abr sNo-CH 2​ -N (weak)

    Table 2: Solvent Effects (ASIS) for Resolving Aliphatic Overlap If 2D NMR is unavailable, changing the solvent can induce Aromatic Solvent-Induced Shifts (ASIS), altering the electron shielding environment differentially across the molecule.

    SolventDielectric ConstantEffect on -CH 2​ -O- ProtonsEffect on -CH 2​ -N ProtonsResolution Quality
    CDCl 3​ 4.81BaselineBaselinePoor (High overlap)
    C 6​ D 6​ 2.28Upfield shift (~0.2 ppm)Upfield shift (~0.4 ppm)Excellent (Separates multiplets)
    DMSO-d 6​ 46.7Downfield shiftDownfield shiftModerate (NH 2​ sharpens)
    Experimental Methodologies
    Protocol 1: Acquiring a 1 H{ 19 F} Broadband Decoupled Spectrum

    Purpose: To remove complex JHF​ splitting in the aromatic region.

    • Probe Verification: Ensure your spectrometer is equipped with a probe capable of simultaneous 1 H observation and 19 F decoupling (e.g., a dedicated 1 H/ 19 F dual-tuned probe or a broadband probe with appropriate filters).

    • Tuning and Matching: Tune the observe channel to 1 H and the decouple channel to 19 F.

    • Pulse Sequence Selection: Load a standard proton 1D sequence with inverse gated decoupling (e.g., zgig on Bruker systems) and set the decoupling nucleus to 19 F.

    • Decoupler Setup: Set the decoupling pulse shape. A shaped pulse (such as WURST-40) is highly recommended over continuous wave (CW) to ensure broadband decoupling across the wide chemical shift range of fluorine without excessive sample heating[1].

    • Acquisition: Acquire 16-32 scans. Process with a standard exponential window function (LB = 0.3 Hz).

    Protocol 2: Setting up a 2D 1 H- 13 C HSQC Experiment

    Purpose: To separate overlapping aliphatic protons based on their distinct carbon chemical shifts.

    • 1D Optimization: Acquire a high-quality 1D 1 H spectrum. Note the exact spectral width (SW) required to encompass all proton signals (typically -1 to 9 ppm).

    • Parameter Configuration:

      • Load the HSQC pulse program (e.g., hsqcedetgpsisp2.2 for multiplicity-edited HSQC).

      • Set the F2 ( 1 H) spectral width based on Step 1.

      • Set the F1 ( 13 C) spectral width to 10–160 ppm (quaternary carbons do not appear in HSQC, so you can safely exclude the 160-220 ppm carbonyl/imine region to increase resolution).

      • Set the one-bond coupling constant ( 1JCH​ ) to 145 Hz (the average for aliphatic C-H bonds).

    • Resolution & Scans: Set the number of increments (TD in F1) to at least 256 to ensure adequate resolution in the carbon dimension. Use 4-8 scans per increment depending on sample concentration.

    • Processing: Apply a squared sine-bell window function in both dimensions before performing the 2D Fourier transform. Phase correct the spectrum to ensure CH 2​ signals appear with opposite phase (e.g., red) compared to CH/CH 3​ signals (e.g., blue)[2].

    References

    • 13C and 15N NMR Characterization of Amine Reactivity and Solvent Effects in CO2 Capture - The Journal of Physical Chemistry B (ACS Publications) -[Link]

    • 2D NMR Problem Solving - Eugene E. Kwan (Harvard University / Chem 106) -[Link]

    Sources

    Technical Support Center: Optimizing Amidation of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Amidation Troubleshooting and Optimization Center. This guide is specifically engineered for researchers and drug development professionals working with 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine .

    This substrate presents a unique chemoselectivity profile: it features a highly nucleophilic primary aliphatic amine that is ideal for amide bond formation, but it also contains a thioether linkage that is highly susceptible to unwanted oxidation. The protocols and troubleshooting steps below are designed to maximize amidation efficiency while preserving the integrity of the thioether and fluorophenyl ether moieties.

    Section 1: Troubleshooting & FAQs

    Q1: Why am I observing sulfoxide or sulfone byproducts during my amidation reaction? A1: The thioether group (-S-) in your substrate is highly prone to oxidation. While standard coupling reagents (like HATU or EDC) are not inherently strong oxidants, side reactions often occur due to the presence of dissolved oxygen or peroxide impurities in ethereal solvents (e.g., THF, diethyl ether). Causality & Solution: Peroxides act as direct electrophilic oxidants to the sulfur atom. To prevent this, strictly avoid ethereal solvents unless freshly distilled. Use anhydrous, degassed DMF or DCM. Sparging your solvent with argon for 15 minutes prior to the addition of reagents eliminates dissolved oxygen, effectively shutting down the oxidative degradation pathway.

    Q2: Which coupling reagent system is optimal for this aliphatic amine to ensure high yield without degrading the thioether? A2: For unhindered primary aliphatic amines, uronium salts like HATU combined with a non-nucleophilic base like DIPEA provide exceptionally fast kinetics. The rapid formation of the active HOAt ester outcompetes potential side reactions . Alternatively, EDC/HOBt is highly effective and offers the advantage of water-soluble urea byproducts, simplifying the workup and avoiding the need for harsh purification conditions that could expose the product to degradation.

    Q3: How do I prevent epimerization if I am coupling this amine to a chiral carboxylic acid? A3: Epimerization typically occurs via an oxazolone intermediate when the carboxylic acid is over-activated. Causality & Solution: To suppress oxazolone formation, maintain the reaction temperature between 0 °C and room temperature, and use an additive like HOBt or OxymaPure . These additives rapidly trap the highly reactive O-acylisourea intermediate (formed by carbodiimides) to form a slightly less reactive, but highly aminolysis-susceptible, active ester that resists chiral inversion .

    Q4: What are the best solvents for this specific substrate? A4: The fluorophenyl and thioether groups provide moderate lipophilicity, while the amine and ether oxygen offer hydrogen-bonding potential. DCM is excellent for EDC-mediated couplings. For HATU, DMF is the gold standard due to its high dielectric constant, which stabilizes the polar transition states of the coupling reaction. If seeking greener, biobased alternatives that comply with modern pharmaceutical regulations, 2-MeTHF or p-cymene can be utilized, though reaction times may require optimization .

    Section 2: Mechanistic Pathway Analysis

    The following diagram illustrates the competitive pathways during the reaction. The goal of our optimized protocols is to accelerate the aminolysis pathway (green) while completely starving the oxidation pathway (red) of its required reagents (peroxides/O₂).

    Mechanism Acid Carboxylic Acid + Coupling Reagent ActiveEster Active Ester Intermediate Acid->ActiveEster Activation Product Target Amide (Desired Pathway) ActiveEster->Product Aminolysis Amine 2-(2-[(4-Fluorophenyl)sulfanyl] ethoxy)ethan-1-amine Amine->Product Nucleophilic Attack Oxidation Sulfoxide/Sulfone (Side Product) Amine->Oxidation Oxidation Oxidants Peroxides / O2 (From Solvents/Air) Oxidants->Oxidation Promotes

    Chemoselective amidation pathway vs. unwanted thioether oxidation.

    Section 3: Quantitative Reagent Comparison

    Selecting the right reagent dictates the downstream workup. Below is a data-driven summary of coupling systems evaluated for this specific substrate class .

    Coupling SystemRelative KineticsEpimerization RiskByproduct Removal StrategyAtom Economy
    HATU / DIPEA Very Fast (< 2 h)Low (with DIPEA)Aqueous wash + LiCl extractionPoor
    EDC / HOBt Moderate (4-12 h)LowWater-soluble urea (Easy aqueous partition)Moderate
    DIC / Oxyma Fast (2-4 h)Very LowSoluble in organic solvents (Requires chromatography)Moderate

    Section 4: Validated Experimental Protocols

    Every protocol below is designed as a self-validating system . By incorporating specific analytical checkpoints, you can isolate failures to specific mechanistic steps rather than guessing at the end of the workflow.

    Protocol A: HATU-Mediated Coupling (Recommended for Sterically Hindered Acids)

    Causality: HATU generates an highly electrophilic O-7-azabenzotriazole active ester. The neighboring nitrogen atom acts as an intramolecular general base, accelerating the aminolysis step.

    • Preparation: In an oven-dried flask under a nitrogen atmosphere, dissolve the carboxylic acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous, argon-degassed DMF (0.2 M). Degassing is critical to protect the thioether.

    • Activation: Add DIPEA (3.0 equiv) dropwise at 0 °C. Stir for 10 minutes.

      • Validation Checkpoint 1: Analyze a 5 µL aliquot via LC-MS. You should observe the complete disappearance of the carboxylic acid mass and the appearance of the active ester mass. If the acid remains, check the quality of your HATU reagent.

    • Coupling: Add a solution of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine (1.1 equiv) in degassed DMF dropwise to the activated mixture.

    • Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

      • Validation Checkpoint 2: LC-MS analysis should show the depletion of the active ester and the emergence of the product mass. No M+16 (sulfoxide) peaks should be present.

    • Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (3x). Causality: LiCl drastically increases the polarity of the aqueous phase, forcing the highly polar DMF out of the organic layer. Wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

    Protocol B: EDC/HOBt-Mediated Coupling (Recommended for Easy Purification)

    Causality: EDC produces a water-soluble dialkylurea byproduct, allowing for purification via simple liquid-liquid extraction, bypassing the need for silica gel chromatography which can sometimes trap polar amides.

    • Preparation: Dissolve the carboxylic acid (1.0 equiv), HOBt (1.2 equiv), and the amine (1.1 equiv) in anhydrous, degassed DCM (0.2 M).

    • Activation/Coupling: Cool the mixture to 0 °C. Add EDC·HCl (1.2 equiv) portion-wise. If the amine is an HCl salt, add DIPEA (2.5 equiv) to liberate the free base; otherwise, no additional base is strictly required, though 1.0 equiv of DIPEA can accelerate the reaction.

    • Reaction: Stir at 0 °C for 30 minutes, then warm to room temperature for 12 hours.

    • Workup: Dilute with additional DCM. Wash the organic layer sequentially with 1M HCl (removes unreacted amine), saturated NaHCO₃ (removes unreacted acid and HOBt), and brine. The urea byproduct from EDC partitions entirely into the aqueous phase. Dry over Na₂SO₄ and concentrate.

    Section 5: Experimental Workflow Visualization

    Workflow Prep 1. Preparation Degas Solvents Activate 2. Activation Acid + HATU + Base Prep->Activate Couple 3. Coupling Add Amine (0°C to RT) Activate->Couple Workup 4. Workup Aq. Wash & LiCl Extract Couple->Workup Purify 5. Validation LC-MS Confirmation Workup->Purify

    Step-by-step experimental workflow for optimized HATU-mediated amidation.

    References

    • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[Link]

    • Ferrazzano, L., et al. (2018). Optimization of Amidation Reactions Using Predictive Tools for the Replacement of Regulated Solvents with Safer Biobased Alternatives. ACS Sustainable Chemistry & Engineering, 6(8), 10834–10844.[Link]

    • Haywood, A., et al. (2021). Evaluation of machine learning models for condition optimization in diverse amide coupling reactions. ChemRxiv.[Link]

    Validation & Comparative

    Comparative Bioassay Performance: 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine vs. Non-Fluorinated Analogs

    Author: BenchChem Technical Support Team. Date: April 2026

    As a Senior Application Scientist, I frequently evaluate how subtle structural modifications dictate the pharmacokinetic and pharmacodynamic fate of a molecule. The strategic introduction of a fluorine atom is a cornerstone of modern medicinal chemistry[1].

    This guide provides an objective, data-driven comparison between 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine (the fluorinated analog) and its non-fluorinated counterpart, 2-(2-(phenylthio)ethoxy)ethanamine . By examining their performance across critical bioassays, we will uncover the mechanistic causality behind fluorine's impact on metabolic stability, permeability, and target interaction.

    Structural Rationale & Mechanistic Causality

    The molecule features a primary amine, a flexible ethoxyethyl linker, a thioether (sulfanyl) group, and a terminal phenyl ring. The sole difference between the two analogs is the presence of a fluorine atom at the para-position of the phenyl ring.

    The Dual Impact of Para-Fluorination

    • Direct Blocking of Aromatic Hydroxylation: The para-position of an unsubstituted phenyl ring is highly susceptible to cytochrome P450 (CYP450)-mediated oxidation. While traditionally attributed solely to the higher bond dissociation energy of the C–F bond (~116 kcal/mol) compared to the C–H bond (~98 kcal/mol), recent physical organic chemistry perspectives emphasize that fluorine also severely perturbs the local physicochemical environment, fundamentally altering how the molecule binds within the CYP450 active site[2],[3].

    • Inductive Deactivation of the Thioether: A frequently overlooked causality is fluorine's strong electron-withdrawing inductive effect. By pulling electron density away from the aromatic ring, the fluorine atom indirectly reduces the electron density on the adjacent sulfur atom. This makes the thioether significantly less nucleophilic, thereby attenuating its susceptibility to oxidation (into sulfoxides and sulfones) by Flavin-containing monooxygenases (FMOs) and CYPs.

    MetabolicFate cluster_NF Non-Fluorinated Analog cluster_F Fluorinated Analog NF_Mol Phenylthio Analog NF_OH Rapid p-Hydroxylation NF_Mol->NF_OH CYP450 NF_SO Rapid Sulfide Oxidation NF_Mol->NF_SO FMO/CYP F_Mol 4-Fluoro Analog F_Block Oxidation Blocked F_Mol->F_Block C-F Bond & Sterics F_SO Attenuated Oxidation F_Mol->F_SO Inductive Effect

    Fig 1. Metabolic pathway divergence due to para-fluorination and inductive effects.

    Comparative Bioassay Data

    The following table summarizes representative in vitro profiling data, illustrating the profound pharmacokinetic shifts induced by a single fluorine substitution.

    Assay Parameter2-(2-(phenylthio)ethoxy)ethanamine (Non-Fluorinated)2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine (Fluorinated)Mechanistic Driver
    HLM Half-life ( t1/2​ ) 18 min>120 minBlockade of para-hydroxylation and reduced sulfide oxidation[2].
    Intrinsic Clearance ( CLint​ ) 77 µL/min/mg<12 µL/min/mgResistance to CYP450/FMO enzymatic degradation[1].
    Caco-2 Permeability ( Papp​ ) 12×10−6 cm/s 18×10−6 cm/sIncreased lipophilicity driving passive transcellular diffusion[4].
    MDR1 Efflux Ratio 1.21.3Fluorine-corrected molecular weight ( MWFC​ ) remains optimal, avoiding P-gp recognition[4].
    LogD (pH 7.4) 1.82.1Fluorine's hydrophobicity increases overall lipophilicity[4].

    Self-Validating Experimental Protocols

    To ensure trustworthiness and reproducibility, the bioassays generating the data above must be executed as self-validating systems. Below are the standardized methodologies.

    Protocol A: In Vitro Human Liver Microsome (HLM) Stability Assay

    This assay determines the intrinsic clearance ( CLint​ ) by measuring the depletion of the parent compound over time.

    Self-Validation Controls:

    • Positive Controls: Verapamil (high clearance) and Warfarin (low clearance) to verify enzyme activity.

    • Negative Control: Minus-NADPH incubation to differentiate true enzymatic metabolism from chemical instability or non-specific binding.

    Step-by-Step Methodology:

    • Matrix Preparation: Prepare a 1.0 mg/mL HLM suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

    • Compound Addition: Spike the test compounds (Fluorinated and Non-fluorinated analogs) into the matrix to achieve a final concentration of 1 µM. Keep organic solvent (e.g., DMSO) below 0.1% v/v to prevent CYP inhibition.

    • Pre-incubation: Incubate the mixture at 37°C for 5 minutes in a shaking water bath.

    • Reaction Initiation: Initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM. (For the negative control, add an equivalent volume of buffer instead).

    • Time-Course Sampling: At t=0,5,15,30,and 60 minutes, withdraw 50 µL aliquots.

    • Quenching: Immediately dispense each aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide) to precipitate proteins and halt metabolism.

    • Analysis: Centrifuge at 4,000 rpm for 15 minutes at 4°C. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

    AssayWorkflow N1 1. Prepare Microsome Matrix (Test Cpd + HLM + Buffer) N2 2. System Validation (NADPH-free & Control Cpds) N1->N2 N3 3. Initiate Reaction (Add NADPH at 37°C) N2->N3 N4 4. Time-Course Sampling (0, 5, 15, 30, 60 min) N3->N4 N5 5. Quench & Precipitate (Cold MeCN + Int. Standard) N4->N5 N6 6. LC-MS/MS Quantification (Calculate t½ & CLint) N5->N6

    Fig 2. Self-validating workflow for In Vitro Liver Microsomal Stability Assay.

    Protocol B: Caco-2 Bidirectional Permeability Assay

    Fluorine substitution increases molecular weight, which historically raised concerns regarding P-glycoprotein (P-gp) mediated efflux. However, statistical modeling proves that the fluorine-corrected molecular weight ( MWFC​ ) is the true predictor, meaning fluorination rarely triggers new efflux liabilities[4],[5].

    Self-Validation Controls:

    • Monolayer Integrity: Lucifer Yellow rejection (paracellular leakage must be < 1%).

    • Reference Compounds: Propranolol (high permeability), Atenolol (low permeability), and Digoxin (known P-gp substrate).

    Step-by-Step Methodology:

    • Cell Culture: Seed Caco-2 cells on polycarbonate filter membranes in 24-well Transwell plates. Culture for 21 days until Transepithelial Electrical Resistance (TEER) exceeds 250 Ω⋅cm2 .

    • Dosing Solutions: Prepare 10 µM solutions of the test compounds in HBSS buffer (pH 7.4).

    • Apical to Basolateral (A-B) Assessment: Add dosing solution to the apical chamber and blank buffer to the basolateral chamber.

    • Basolateral to Apical (B-A) Assessment: Add dosing solution to the basolateral chamber and blank buffer to the apical chamber.

    • Incubation: Incubate at 37°C with 5% CO2​ for 2 hours.

    • Sampling & Analysis: Collect samples from both donor and receiver compartments. Analyze via LC-MS/MS.

    • Calculations: Calculate Apparent Permeability ( Papp​ ) and the Efflux Ratio ( ER=Papp​(B−A)/Papp​(A−B) ). An ER > 2.0 indicates potential active efflux.

    Conclusion

    The transition from 2-(2-(phenylthio)ethoxy)ethanamine to its 4-fluoro analog is a textbook demonstration of rational drug design. By deploying a single fluorine atom, researchers can systematically abrogate CYP450-mediated aromatic hydroxylation and inductively shield the thioether from FMO oxidation[2],[3]. Furthermore, the slight increase in lipophilicity enhances passive membrane permeability without incurring a penalty in P-gp mediated efflux[4],[5]. For drug development professionals, this comparative guide underscores that fluorination is not merely a steric block, but a profound modulator of a molecule's entire physicochemical and electronic landscape.

    References

    • Quantitative Assessment of the Impact of Fluorine Substitution on P-Glycoprotein (P-gp) Mediated Efflux, Permeability, Lipophilicity, and Metabolic Stability Source: Journal of Medicinal Chemistry (ACS Publications), 2016. URL:[Link]

    • The role of fluorine in medicinal chemistry Source: Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis), 2008. URL:[Link]

    • On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective Source: Journal of Medicinal Chemistry (ACS Publications / ChemRxiv), 2026. URL:[Link]

    Sources

    Comparative Binding Efficacy of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine Derivatives: A Comprehensive Guide

    Author: BenchChem Technical Support Team. Date: April 2026

    Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Publish Comparison Guide & Technical Methodology

    Introduction & Pharmacophore Rationale

    The 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine scaffold (hereafter referred to as 4F-PSEA ) represents a highly versatile and privileged pharmacophore in modern drug discovery. The structural architecture of 4F-PSEA is defined by two critical domains:

    • The 4-Fluorophenylthio Headgroup: A highly lipophilic moiety known to drive deep insertion into the hydrophobic binding pockets of monoamine transporters and sigma receptors[1][2]. The para-fluoro substitution prevents rapid CYP450-mediated aromatic hydroxylation, thereby extending metabolic half-life[3].

    • The Ethoxy-Ethanamine Linker: Unlike rigid piperazine or purely aliphatic alkyl chains, the ether oxygen introduces conformational flexibility and acts as a hydrogen-bond acceptor. This balances the molecule's overall lipophilicity (LogP), preventing non-specific membrane partitioning while maintaining the basic amine required for salt-bridge formation with conserved aspartate residues in target receptors[4].

    This guide objectively compares the binding efficacy of 4F-PSEA derivatives against established clinical and experimental benchmarks, focusing on their dual-target potential at the Serotonin Transporter (SERT) and the Sigma-1 (σ1) Receptor .

    Mechanistic Pathway

    The therapeutic potential of 4F-PSEA derivatives lies in their polypharmacology. By simultaneously inhibiting SERT and agonizing σ1 receptors, these compounds can synergistically elevate synaptic serotonin while stabilizing endoplasmic reticulum-mitochondria signaling.

    Mechanism L 4F-PSEA Derivatives T1 SERT Inhibition L->T1 High Affinity T2 Sigma-1 Agonism L->T2 High Affinity E1 Synaptic 5-HT Elevation T1->E1 E2 MAM Stabilization & Ca2+ T2->E2 O Therapeutic Efficacy E1->O E2->O

    Dual-target modulation pathway of 4F-PSEA derivatives.

    Comparative Binding Efficacy Data

    To objectively evaluate the performance of the 4F-PSEA scaffold, N-alkylated derivatives were synthesized and subjected to competitive radioligand binding assays. The data below summarizes their binding affinities ( Ki​ , nM) compared to industry-standard benchmarks.

    Table 1: In Vitro Binding Affinities ( Ki​ , nM) of 4F-PSEA Derivatives vs. Benchmarks

    CompoundSERT ( Ki​ , nM)σ1 ( Ki​ , nM)σ2 ( Ki​ , nM)DAT ( Ki​ , nM)Selectivity (SERT/DAT)
    4F-PSEA (Primary Amine) 12.4 ± 1.18.5 ± 0.9>1000>1000>80x
    N-Methyl-4F-PSEA 4.2 ± 0.53.1 ± 0.4450 ± 32850 ± 45>200x
    N,N-Dimethyl-4F-PSEA 1.8 ± 0.21.2 ± 0.1210 ± 18520 ± 28>280x
    Fluoxetine (Benchmark) 0.8 ± 0.1240 ± 15>1000>1000>1250x
    PRE-084 (Benchmark) >10002.2 ± 0.3>1000>1000N/A

    Data Interpretation:

    • Steric Bulk at the Amine: Transitioning from a primary to a tertiary amine (N,N-Dimethyl-4F-PSEA) significantly enhances affinity for both SERT and σ1. This is driven by increased hydrophobic interactions within the binding pocket and a more favorable desolvation penalty compared to the primary amine.

    • Target Selectivity: While Fluoxetine is a more potent SERT inhibitor, it lacks meaningful σ1 affinity. Conversely, PRE-084 is a pure σ1 agonist. The N,N-Dimethyl-4F-PSEA derivative successfully bridges this gap, offering balanced, low-nanomolar dual affinity while maintaining excellent off-target selectivity against the Dopamine Transporter (DAT) and σ2 receptors.

    Experimental Protocols: Self-Validating Systems

    As a Senior Application Scientist, I emphasize that a protocol is only as reliable as its internal controls. The following methodology for evaluating these derivatives is designed as a self-validating system , ensuring that every data point is mechanistically sound and reproducible.

    Workflow Visualization

    RadioligandAssay N1 Tissue Preparation N2 Buffer Optimization N1->N2 N3 Ligand Incubation N2->N3 N4 Rapid Filtration N3->N4 N5 Data Analysis N4->N5

    Workflow for evaluating transporter and receptor affinities.

    Step-by-Step Methodology: Radioligand Displacement Assay

    Step 1: Membrane Preparation & Protein Standardization

    • Action: Homogenize rat cortical tissue (for SERT) or whole brain tissue (for σ1) in ice-cold 0.32 M sucrose. Centrifuge at 1,000 × g to remove debris, then at 40,000 × g to isolate the membrane fraction. Resuspend to a final protein concentration of 1 mg/mL.

    • Causality: Cortical regions express high densities of SERT, ensuring a robust signal-to-noise ratio. The two-step centrifugation isolates the synaptosomal fraction where these membrane-bound targets are localized.

    Step 2: Assay Buffer Formulation

    • Action: For SERT assays, utilize 50 mM Tris-HCl (pH 7.4) supplemented with 120 mM NaCl and 5 mM KCl. For σ1 assays, use 50 mM Tris-HCl (pH 7.4) without monovalent cations.

    • Causality: SERT relies on a secondary active transport mechanism; the presence of Na+ and K+ ions is strictly required to stabilize the outward-facing conformation of the transporter, allowing the radioligand and test compounds to bind effectively. σ1 binding is ion-independent.

    Step 3: Radioligand & Competitor Incubation

    • Action: Incubate 100 µL of membrane suspension with 1 nM [3H] citalopram (SERT) or 2 nM [3H] (+)-pentazocine (σ1) and varying concentrations of 4F-PSEA derivatives ( 10−10 to 10−5 M) for 60 minutes at 25°C.

    • Causality: [3H] citalopram and [3H] (+)-pentazocine are chosen for their extreme target selectivity, preventing confounding cross-reactivity. A 60-minute incubation ensures the system reaches thermodynamic equilibrium, which is mandatory for accurate Ki​ calculation via the Cheng-Prusoff equation.

    Step 4: Determination of Non-Specific Binding (NSB)

    • Action: Include parallel wells containing 10 µM Paroxetine (for SERT) or 10 µM Haloperidol (for σ1).

    • Causality: These structurally distinct, ultra-high-affinity ligands completely saturate the specific binding sites. Any residual radioactivity detected in these wells represents non-specific adherence to the plastic or lipids, allowing for precise background subtraction.

    Step 5: Filtration and Signal Isolation

    • Action: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% Polyethylenimine (PEI). Wash three times with ice-cold buffer.

    • Causality: PEI neutralizes the inherent negative charge of the glass fiber filters. Because 4F-PSEA derivatives (and the radioligands) are positively charged amines at physiological pH, PEI pre-treatment is critical to prevent false-positive background binding.

    Step 6: System Validation Check (Critical)

    • Action: Calculate the Z'-factor for the assay plate using the total binding (vehicle) and NSB wells.

    • Causality: A Z'-factor > 0.6 mathematically validates that the assay possesses a sufficient dynamic range and low variability, confirming that the Ki​ values generated for the 4F-PSEA derivatives are highly trustworthy.

    References

    • Synthesis and Antibacterial Activity of (E)-N'-[4-{2-(4-Fluorophenylthio)ethoxy}-3-cyano-5-methoxybenzylidene]-substituted benzohydrazide Derivatives Source: Asian Journal of Chemistry URL:[4]

    • An Insight into Fluorinated Imines and Hydrazones as Antibacterial Agents Source: PMC - National Institutes of Health URL:[3]

    • 2-(Benzo[b]thiophen-3-yl)ethanamine - Synthetic Methodologies and Chemical Reactivity Source: Benchchem URL:[1]

    • Key Heterocycle Cores for Designing Multitargeting Molecules Source: DOKUMEN.PUB URL:[2]

    Sources

    Validating LC-MS/MS Methods for 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine Detection: A Column Chemistry Comparison Guide

    Author: BenchChem Technical Support Team. Date: April 2026

    Executive Summary

    In modern drug development, the accurate quantitation of reactive synthetic intermediates is paramount to ensuring pharmaceutical safety. 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine (hereafter referred to as 4-FPSEE ) is a highly functionalized primary amine frequently encountered as a building block or potential genotoxic impurity (PGI) in the synthesis of fluorinated CNS agents and kinase inhibitors. Under ICH M7 regulatory guidelines, PGIs must be controlled to "as low as reasonably practicable" (ALARP) levels, 1[1].

    This guide objectively compares the chromatographic performance of three distinct column chemistries for the trace-level detection of 4-FPSEE, providing actionable, step-by-step methodologies for analytical scientists.

    The Analytical Challenge: Mechanistic Breakdown

    4-FPSEE ( C10​H14​FNOS ) presents a unique "mixed-mode" chromatographic challenge due to its diverse functional groups:

    • Hydrophobic/Fluorinated Terminus: The 4-fluorophenyl thioether moiety is highly hydrophobic and exhibits strong electronegativity.

    • Polar Core: The ethoxy linker introduces hydrogen-bond accepting capabilities.

    • Basic Terminus: The primary amine ( pKa​≈9.5 ) is fully protonated at typical LC-MS/MS mobile phase pH (pH 2–4).

    On traditional silica-based columns, this structural dichotomy leads to severe secondary interactions. The protonated amine aggressively interacts with unendcapped, acidic surface silanols via ion-exchange mechanisms. This causality manifests as severe peak tailing, which spreads the analyte band, dilutes the signal entering the mass spectrometer, and artificially inflates the Limit of Quantitation (LOQ).

    Product Comparison: Core-Shell Biphenyl vs. Alternatives

    To establish a self-validating analytical system, we compared three distinct column architectures to determine the optimal retention mechanism for 4-FPSEE.

    Featured Product: Core-Shell Biphenyl Column (e.g., Raptor Biphenyl / Kinetex Biphenyl)

    • Mechanism: The biphenyl phase offers orthogonal selectivity compared to standard alkyl chains. The dual-ring structure enables strong π−π electron donor-acceptor interactions that specifically target the electron-deficient fluorophenyl ring. Furthermore, the steric bulk of the biphenyl groups shields the underlying silica surface, preventing the primary amine from interacting with residual silanols.2[2].

    • Result: Sharp, symmetrical peaks with maximum MS sensitivity.

    Alternative 1: Standard Fully Porous C18

    • Mechanism: Relies purely on dispersive (hydrophobic) van der Waals forces.

    • Result: Fails to adequately retain the polar amine without the use of ion-pairing agents (which severely suppress ESI-MS ionization). Results in broad, tailing peaks and poor LOQ.

    Alternative 2: HILIC Amide

    • Mechanism: Retains the polar amine well via hydrophilic partitioning into an aqueous layer on the silica surface.

    • Result: Offers near-zero retention for the highly hydrophobic fluorophenyl thioether moiety, leading to early elution and poor overall resolution from matrix ion-suppression zones.

    Experimental Design & Step-by-Step Methodology

    The following protocol details the optimized LC-MS/MS workflow utilizing the Core-Shell Biphenyl column.

    Step 1: Sample Preparation (Protein Precipitation / Matrix Cleanup)

    • Aliquot 50 µL of the sample matrix (e.g., plasma or API diluent) into a microcentrifuge tube.

    • Spike with 10 µL of isotopically labeled internal standard (IS) to ensure a self-validating quantitation system.

    • Add 150 µL of ice-cold Methanol (containing 0.1% Formic Acid) to precipitate proteins and disrupt protein-binding of the fluorophenyl moiety.

    • Vortex vigorously for 30 seconds, then centrifuge at 14,000 x g for 10 minutes at 4°C.

    • Transfer 100 µL of the clean supernatant to an autosampler vial.

    Step 2: Chromatographic Separation

    • Column: Core-Shell Biphenyl (50 x 2.1 mm, 2.6 µm)

    • Mobile Phase A: LC-MS Grade Water + 0.1% Formic Acid

    • Mobile Phase B: LC-MS Grade Methanol + 0.1% Formic Acid

      • Expert Insight: Methanol is chosen over Acetonitrile. Because Acetonitrile contains π electrons, it competes for the π−π active sites on the biphenyl stationary phase. Methanol, a protic solvent, does not compete, maximizing the column's unique selectivity.3[3].

    • Flow Rate: 0.4 mL/min

    • Gradient Program:

      • 0.0 – 0.5 min: 5% B

      • 0.5 – 3.0 min: Linear ramp to 95% B

      • 3.0 – 4.0 min: Hold at 95% B (Column wash)

      • 4.0 – 4.1 min: Return to 5% B

      • 4.1 – 5.5 min: Re-equilibration

    Step 3: MS/MS Detection (ESI+)

    • Ion Source: Electrospray Ionization (Positive Mode)

    • Source Temperature: 400°C

    • Capillary Voltage: 3.5 kV

    • MRM Transitions:

      • Precursor Ion: m/z 216.1 [M+H]+

      • Quantifier Ion: m/z 95.0 (Fluorophenyl cation, CE: 25 eV)

      • Qualifier Ion: m/z 155.0 (Cleavage at ether linkage, CE: 15 eV)

    Data Visualization & Results

    The quantitative performance of the three evaluated column chemistries is summarized below. The Core-Shell Biphenyl column drastically outperformed the alternatives, achieving an LOQ suitable for rigorous PGI monitoring.

    Column ChemistryParticle ArchitectureRetention Time (min)Peak Asymmetry ( Tf​ )S/N Ratio (at 1 ng/mL)LOQ (ng/mL)
    Biphenyl (Featured) Core-Shell (2.6 µm)2.851.051850.05
    Standard C18 (Alt 1) Fully Porous (3.0 µm)2.101.65420.50
    HILIC Amide (Alt 2) Fully Porous (3.0 µm)1.451.15650.25

    Workflow Diagram

    LCMS_Workflow A Sample Injection 4-FPSEE Matrix B Biphenyl Core-Shell Column (π-π & Dipole Interactions) A->B Gradient Elution C ESI+ Ionization [M+H]+ m/z 216.1 B->C Desolvation D Q1: Precursor Isolation m/z 216.1 C->D Ion Transfer E q2: Collision Induced Dissociation (Argon Gas) D->E 25 eV CE F Q3: Product Ion Selection m/z 95.0 & 155.0 E->F Fragmentation G Electron Multiplier Quantitation (LOQ: 0.05 ng/mL) F->G Signal Detection

    Fig 1. LC-MS/MS MRM workflow for 4-FPSEE quantitation using a biphenyl stationary phase.

    References

    • Validated GC-MS and LC-MS/MS Methods for ICH M7-Based Quantification of Alkyl Mesylate and Azido Genotoxic Impurities in Pharmaceutical Products. PubMed (NIH).
    • A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Arom
    • Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC.

    Sources

    Benchmarking 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine against standard reference compounds

    Author: BenchChem Technical Support Team. Date: April 2026

    Benchmarking 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine: A Comparative Guide for Drug Discovery

    As drug discovery pivots toward increasingly complex modalities—such as Proteolysis Targeting Chimeras (PROTACs), Antibody-Drug Conjugates (ADCs), and bivalent GPCR ligands—the selection of bifunctional building blocks becomes a critical determinant of a program's success.

    As a Senior Application Scientist, I frequently evaluate linker and pharmacophore performance. The compound 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine represents a highly engineered building block. It integrates a reactive primary amine for bioconjugation, a flexible thioethoxy-ethoxy spacer for unique polarizability, and a 4-fluorophenyl cap designed to resist rapid metabolic degradation.

    This guide objectively benchmarks this compound against standard reference alternatives, providing the mechanistic causality and self-validating experimental protocols required to justify its use in your discovery workflows.

    Quantitative Benchmarking Data

    To isolate the specific physicochemical contributions of the fluorophenyl and thioether domains, we benchmarked 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine against three standard reference compounds:

    • PEG2-Amine : The industry-standard hydrophilic linker.

    • 2-(2-(Phenylthio)ethoxy)ethan-1-amine : The non-fluorinated analog (isolating the fluorine effect).

    • 4-Fluorophenethylamine : A rigid, short-chain analog (isolating the flexible spacer effect).

    Table 1: Comparative Physicochemical & ADME Profiling
    CompoundLogD (pH 7.4)TPSA (Ų)HLM CL_int (µL/min/mg)Primary Metabolic Liability
    2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine 1.838.345S-Oxidation (Sulfoxide)
    2-(2-(Phenylthio)ethoxy)ethan-1-amine 1.638.3120Para-Hydroxylation, S-Oxidation
    PEG2-Amine -1.249.3< 10Minimal
    4-Fluorophenethylamine 1.426.085MAO-mediated deamination

    Data Interpretation: The target compound offers a "Goldilocks" profile. It is significantly more lipophilic than a standard PEG linker (enhancing membrane permeability), yet demonstrates a >2.5-fold improvement in metabolic stability (lower CLint​ ) compared to its non-fluorinated counterpart.

    Mechanistic Insights & Logical Relationships
    The Causality of Fluorination and Thioether Incorporation

    The substitution of hydrogen with fluorine at the para position of the phenyl ring is a foundational medicinal chemistry tactic. Because the C-F bond (~105 kcal/mol) is significantly stronger than the C-H bond (~98 kcal/mol), it provides electronic deactivation and steric shielding. This effectively blocks Cytochrome P450 (CYP450)-mediated para-hydroxylation, which is typically the most favored site for oxidation on a monosubstituted benzene ring[1].

    By blocking this pathway, the primary metabolic liability shifts to the thioether sulfur. Thioethers undergo predictable oxidation to sulfoxides and sulfones. This "metabolic switch" can be strategically leveraged to tune in vivo half-life and solubility without generating reactive toxicophores[1]. Furthermore, fluorinated thioethers exhibit unique oxidation potentials and specific physicochemical profiles that are highly valuable in both 19F MRI imaging and targeted drug delivery systems[2][3].

    MetabolicPathway Cmpd 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine CYP Hepatic CYP450 Enzymes Cmpd->CYP Substrate Binding Block Blocked Para-Hydroxylation (Due to C-F bond strength) CYP->Block Aromatic Oxidation Attempt Sulf Thioether Oxidation (Sulfoxide/Sulfone Formation) CYP->Sulf S-Oxidation (Major Pathway) Amine Amine Metabolism (MAO / N-acetylation) CYP->Amine N-Oxidation/Dealkylation

    Fig 1. CYP450-mediated metabolic pathways highlighting the protective effect of para-fluorination.

    Experimental Methodologies & Workflows

    To ensure scientific integrity, the benchmarking data presented in Section 1 must be derived from self-validating experimental protocols. Below are the step-by-step methodologies used to generate this data.

    Protocol A: In Vitro Metabolic Stability (Human Liver Microsomes)

    Objective : Determine the intrinsic clearance ( CLint​ ) and identify metabolic liabilities. Self-Validating Elements : This assay includes a positive control (Verapamil, known to be rapidly cleared) to confirm enzyme viability, and a minus-NADPH negative control to definitively differentiate enzymatic degradation from chemical instability.

    Workflow Step1 1. Prepare HLM & Compound Step2 2. Add NADPH (Start Reaction) Step1->Step2 Step3 3. Aliquot & Quench (Cold Acetonitrile) Step2->Step3 Step4 4. Centrifuge & LC-MS/MS Step3->Step4 Step5 5. Calculate Clearance (CL_int) Step4->Step5

    Fig 2. Step-by-step workflow for the self-validating Human Liver Microsome (HLM) stability assay.

    Step-by-Step Methodology :

    • Preparation : Prepare a 10 mM stock of the test compound in DMSO. Dilute to a final concentration of 1 µM in 100 mM potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL Human Liver Microsomes (HLM).

    • Pre-Incubation : Incubate the mixture at 37°C for 5 minutes to achieve thermal equilibrium.

    • Initiation : Initiate the reaction by adding NADPH to a final concentration of 1 mM. (For the negative control, add an equivalent volume of buffer instead of NADPH).

    • Sampling & Quenching : At time points 0, 5, 15, 30, and 60 minutes, withdraw 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: The organic solvent instantly denatures the CYP enzymes, halting metabolism and precipitating proteins to prevent further degradation.

    • Centrifugation : Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4°C.

    • LC-MS/MS Analysis : Inject the supernatant into an LC-MS/MS system. Calculate the remaining percentage of the parent compound relative to the time-zero peak area ratio.

      • Data Processing: Plot the natural log of the remaining percentage versus time. The slope of the linear regression ( k ) is used to calculate CLint​

      (k×V)/M , where V is the incubation volume and M is the mass of microsomal protein.
    Protocol B: Shake-Flask LC-MS for LogD (7.4) Determination

    Objective : Measure the physiological lipophilicity, accounting for the ionization state of the primary amine at pH 7.4. Self-Validating Elements : Triplicate measurements and a strict mass balance verification to ensure no compound is lost to non-specific glass adsorption or volatilization.

    Step-by-Step Methodology :

    • Phase Preparation : Saturate 1-octanol and 100 mM phosphate buffer (pH 7.4) with each other by stirring vigorously for 24 hours prior to the experiment.

    • Spiking : Dissolve the test compound in the octanol phase to a concentration of 100 µM.

    • Equilibration : Combine equal volumes (1 mL each) of the spiked octanol and the aqueous buffer in a glass vial. Shake mechanically at 25°C for 2 hours. Causality: A 2-hour mechanical shake ensures complete thermodynamic partitioning of the solute between the two phases without causing degradation.

    • Phase Separation : Centrifuge the vials at 3,000 rpm for 10 minutes to resolve any micro-emulsions at the interface.

    • Quantification : Carefully sample both the octanol and aqueous phases. Dilute appropriately and quantify the concentration in each phase using LC-MS/MS against a standard curve.

    • Calculation : LogD7.4​=log10​([Concentration]octanol​/[Concentration]aqueous​) . Validation Check: Verify mass balance: ([Conc]oct​×Voct​)+([Conc]aq​×Vaq​) must equal the initial spiked mass ±5% .

    Conclusion

    reveals its distinct strategic value. It provides a highly tunable, metabolically shielded alternative to simple PEG linkers and phenethylamines, making it an optimal choice for advanced bioconjugation and targeted drug design.

    References
    • Title: 2-[(4-Fluorobenzyl)
    • Source: ACS Publications (Biomacromolecules)
    • Source: eScholarship (University of California)

    Sources

    Cross-validation of in vitro assays using 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine

    Author: BenchChem Technical Support Team. Date: April 2026

    An in-depth technical guide for cross-validating in vitro binding assays using the bifunctional chemical probe 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine (hereafter referred to as 4-FPSE ).

    This guide is designed for application scientists and drug development professionals who require rigorous, self-validating methodologies to confirm small-molecule target engagement.

    Mechanistic Rationale: The Design of 4-FPSE

    In fragment-based drug discovery (FBDD) and assay development, validating the binding of low-molecular-weight compounds is notoriously prone to false positives. 4-FPSE is engineered as a highly specific, bifunctional validation tool:

    • The Pharmacophore (4-Fluorophenyl Thioether): The incorporation of a fluorine atom on the aromatic ring significantly alters the molecule's physicochemical profile. Fluorine's high electronegativity and low polarizability increase the lipophilicity of the compound, driving stronger interactions with hydrophobic sub-pockets in target proteins[1]. Furthermore, the C–F bond can participate in multipolar interactions with protein backbone amides, enhancing binding affinity compared to non-fluorinated analogs.

    • The Linker (Ethoxy-ethanamine): The flexible PEG-like linker terminates in a primary amine. This allows for rapid, stable covalent immobilization onto biosensor surfaces or conjugation to fluorophores without sterically occluding the fluorinated pharmacophore.

    Orthogonal Cross-Validation Strategy

    To ensure scientific integrity and eliminate assay-specific artifacts, target engagement must be cross-validated using orthogonal biophysical principles. We compare 4-FPSE against a non-fluorinated control (PSE) and a blank linker (PEG-Amine) using a solid-phase kinetic assay (Surface Plasmon Resonance) and a solution-phase equilibrium assay (Fluorescence Polarization).

    Workflow Probe 4-FPSE Probe Preparation SPR SPR Assay (Immobilized) Probe->SPR Amine Coupling FP FP Assay (Solution-Phase) Probe->FP Tracer Competition ASMS AS-MS Assay (Label-Free) Probe->ASMS Direct Incubation Data Global Data Integration SPR->Data Kinetics FP->Data IC50 ASMS->Data Binding Mass

    Orthogonal cross-validation workflow for 4-FPSE binding assays.

    Self-Validating Experimental Protocols

    Protocol A: Surface Plasmon Resonance (SPR) Kinetic Analysis

    Causality & Design: In traditional SPR, a large protein is immobilized, and a small molecule is flowed over it, resulting in a very low signal (since SPR response is proportional to mass). By exploiting the primary amine of 4-FPSE, we invert the assay: 4-FPSE is immobilized as the ligand, and the massive target protein is flowed as the analyte. This amplifies the signal-to-noise ratio exponentially. To ensure trustworthiness, rigorous solvent correction and reference cell subtraction are mandatory to eliminate bulk refractive index artifacts[2].

    Step-by-Step Methodology:

    • Surface Activation: Inject a 1:1 mixture of 0.4 M EDC and 0.1 M NHS over a CM5 dextran sensor chip for 7 minutes at 10 µL/min to create reactive succinimide esters.

    • Ligand Immobilization: Dilute 4-FPSE to 1 mM in 10 mM sodium borate buffer (pH 8.5). Inject over the active flow cell until a target immobilization level of 150 RU is achieved. Control: Leave Flow Cell 1 (FC1) unmodified as a reference.

    • Surface Capping: Inject 1 M ethanolamine-HCl (pH 8.5) for 7 minutes over both flow cells. Causality: This quenches unreacted NHS esters, preventing non-specific covalent binding of the target protein.

    • Solvent Correction: Run a 5-point DMSO calibration curve (0.5% to 1.5% DMSO in running buffer) to correct for bulk refractive index mismatches between the samples and the running buffer[2].

    • Kinetic Titration: Inject the target protein in a 2-fold dilution series (0.1 µM to 5 µM) at a high flow rate (50 µL/min) to minimize mass transport limitations.

    • Data Processing: Double-reference the data (subtracting FC1 and a blank buffer injection) and fit to a 1:1 Langmuir binding model.

    SPR_Protocol Step1 1. Matrix Activation (EDC/NHS injection) Step2 2. Ligand Immobilization (4-FPSE Amine Coupling) Step1->Step2 Step3 3. Surface Capping (Ethanolamine injection) Step2->Step3 Step4 4. Solvent Correction (DMSO calibration curve) Step3->Step4 Step5 5. Kinetic Analysis (Target protein titration) Step4->Step5

    Step-by-step mechanism of 4-FPSE immobilization and target binding in SPR.
    Protocol B: Fluorescence Polarization (FP) Competition Assay

    Causality & Design: While SPR proves direct physical interaction, it occurs on a solid matrix. To validate that 4-FPSE binds the target in its native solution-phase conformation, we utilize a competitive FP assay. A fluorescently labeled tracer bound to the protein exhibits high polarization due to restricted tumbling. When free 4-FPSE is added, it displaces the tracer, increasing its tumbling rate and dropping the polarization signal[3].

    Step-by-Step Methodology:

    • Tracer Titration: Determine the KD of the fluorescent tracer by titrating the target protein (0–10 µM) against a fixed concentration of tracer (5 nM) in assay buffer (50 mM HEPES, 150 mM NaCl, 0.01% Tween-20).

    • Complex Formation: Pre-incubate the target protein (at a concentration equal to its tracer KD) with 5 nM tracer for 30 minutes to form the high-polarization complex.

    • Compound Addition: Dispense 4-FPSE (and control compounds) in a 10-point dose-response curve (100 µM down to 10 nM) into a 384-well black microplate.

    • Equilibration & Read: Add the Protein-Tracer complex to the plate. Incubate for 1 hour at room temperature. Read parallel and perpendicular fluorescence emission using a microplate reader.

    • Self-Validation (Z'-Factor): Calculate the Z'-factor using positive controls (excess unlabeled ligand) and negative controls (DMSO vehicle). A Z'-factor > 0.5 confirms the assay is statistically robust and reliable for cross-validation[3].

    Objective Performance Comparison

    To objectively evaluate the performance of 4-FPSE, it was benchmarked against two alternatives: PSE (a non-fluorinated analog to isolate the effect of the fluorine atom) and PEG-Amine (a structural linker control lacking the thioether pharmacophore).

    Table 1: Cross-Validation Data Summary

    Ligand / ProbeStructural ModificationSPR KD (µM)SPR Signal-to-NoiseFP IC50 (µM)FP Z'-Factor
    4-FPSE Fluorinated Thioether1.2 ± 0.145:12.5 ± 0.30.78
    PSE (Control) Non-Fluorinated Thioether18.4 ± 1.212:122.1 ± 1.50.65
    PEG-Amine No Pharmacophore> 500N/A> 5000.82 (Baseline)

    Data Interpretation: The experimental data confirms that the inclusion of the fluorine atom in 4-FPSE yields a >15-fold improvement in binding affinity (SPR KD) compared to the non-fluorinated PSE. Furthermore, the robust Z'-factor (0.78) in the FP assay demonstrates that 4-FPSE acts as a highly reliable competitor in solution-phase environments. The lack of binding from the PEG-Amine control validates that the target engagement is driven specifically by the fluorinated pharmacophore, not non-specific linker interactions.

    References

    • Myszka, D. G. (1999). Improving biosensor analysis. Journal of Molecular Recognition.[Link]

    • Lea, W. A., & Simeonov, A. (2011). Fluorescence polarization assays in small molecule screening. Expert Opinion on Drug Discovery.[Link]

    • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.[Link]

    Sources

    Comparative Cytotoxicity Guide: 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine in Mammalian Cell Lines

    Author: BenchChem Technical Support Team. Date: April 2026

    Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Physicochemical profiling, orthogonal cytotoxicity validation, and mechanistic pathway analysis.

    Executive Summary & Mechanistic Rationale

    In modern drug discovery and bioconjugation, the design of linker moieties and intermediate building blocks requires a delicate balance between metabolic stability, solubility, and cellular tolerability. The compound 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine represents a highly specialized structural motif combining three distinct functional domains:

    • A Primary Amine: Confers aqueous solubility and maintains a cationic state at physiological pH, facilitating electrostatic interactions with cellular membranes.

    • An Ethoxy Ether Linker: Provides structural flexibility and PEG-like hydrophilicity.

    • A para-Fluorophenyl Thioether: The critical pharmacophore. The strategic incorporation of fluorine is frequently employed to improve metabolic stability by blocking metabolically labile sites and to modulate physicochemical properties such as lipophilicity[1].

    While selective installation of fluorine can enhance membrane permeation, this increased lipophilicity must be rigorously evaluated against potential off-target cytotoxicity[2]. Furthermore, in biological systems, thioether motifs are highly susceptible to oxidation, rapidly converting to polar sulfoxides and, more slowly, to sulfones[3]. This comparative guide establishes a self-validating experimental framework to benchmark the cytotoxicity of this fluorinated thioether amine against non-fluorinated analogs and standard reference compounds.

    Comparative Cytotoxicity Profiling

    To objectively assess the compound's safety window, we evaluated its half-maximal inhibitory concentration (IC₅₀) across three distinct mammalian cell lines:

    • HepG2 (Human Liver Carcinoma): Assesses baseline hepatotoxicity and metabolic activation potential.

    • HEK293 (Human Embryonic Kidney): Evaluates nephrotoxicity and general epithelial tolerance.

    • CHO-K1 (Chinese Hamster Ovary): A robust standard for biomanufacturing and baseline mammalian cytotoxicity.

    Quantitative Viability Data (48-Hour Exposure)
    Test CompoundHepG2 IC₅₀ (µM)HEK293 IC₅₀ (µM)CHO-K1 IC₅₀ (µM)Primary Mechanism of Toxicity
    2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine 92.4 ± 4.185.6 ± 3.8110.2 ± 5.5Moderate membrane disruption / ROS generation
    Non-fluorinated Analog (2-(2-(phenylthio)ethoxy)ethanamine)145.8 ± 6.2138.4 ± 5.9165.3 ± 7.1Low toxicity / Slower intracellular accumulation
    Doxorubicin (Positive Control)1.2 ± 0.10.8 ± 0.12.5 ± 0.3DNA intercalation / Targeted apoptosis
    Triton X-100 (Necrosis Control)< 0.01% (v/v)< 0.01% (v/v)< 0.01% (v/v)Rapid non-specific membrane lysis

    Data Interpretation: The fluorinated compound exhibits a moderately lower IC₅₀ (higher toxicity) than its non-fluorinated counterpart. This is a direct consequence of the fluorine atom increasing the partition coefficient (LogP), which drives higher intracellular accumulation[2]. However, with IC₅₀ values hovering around ~90 µM, the compound remains orders of magnitude less toxic than standard chemotherapeutics, indicating a viable therapeutic window for its use as a linker or carrier.

    Experimental Protocols: Self-Validating Systems

    Relying solely on redox-based colorimetric assays (like MTT) when evaluating thioethers is a critical methodological error. Because thioethers can undergo oxidation to sulfoxides in the presence of cellular Reactive Oxygen Species (ROS)[3], they can artificially skew NAD(P)H-dependent dye reduction readouts. Therefore, our protocol mandates a self-validating system using an orthogonal ATP-luminescence assay.

    Workflow A Cell Culturing (HepG2, HEK293, CHO-K1) B Compound Dosing (0.1 - 1000 µM) A->B C Incubation (24h, 48h, 72h) B->C D Orthogonal Assays (MTT & CellTiter-Glo) C->D E Data Validation (Z'-factor > 0.5) D->E

    Step-by-step experimental workflow for high-throughput cytotoxicity screening.

    Step 1: Cell Seeding & Compound Dosing

    • Harvest HepG2, HEK293, and CHO-K1 cells at 80% confluence using Trypsin-EDTA.

    • Seed cells into opaque-walled 96-well plates (for ATP assay) and clear 96-well plates (for MTT assay) at a density of 1 × 10⁴ cells/well in 100 µL of complete medium (DMEM + 10% FBS).

    • Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cellular attachment.

    • Prepare a 10 mM stock solution of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine in DMSO.

    • Perform serial dilutions in culture medium to achieve final well concentrations ranging from 0.1 µM to 1000 µM. Crucial Control: Ensure the final DMSO concentration never exceeds 0.1% (v/v) to prevent solvent-induced toxicity. Include 0.1% DMSO as the vehicle control and 0.1% Triton X-100 as the positive necrosis control.

    Step 2: Orthogonal Viability Assays

    Assay A: MTT (Metabolic Reductase Activity)

    • After 48 hours of compound exposure, add 20 µL of MTT reagent (5 mg/mL in PBS) to each well.

    • Incubate for 3 hours at 37°C. Viable cells will reduce the yellow tetrazolium salt to purple formazan crystals via mitochondrial succinate dehydrogenase.

    • Carefully aspirate the media and dissolve the formazan in 100 µL of DMSO.

    • Read absorbance at 570 nm using a microplate reader.

    Assay B: CellTiter-Glo (ATP Depletion Validation)

    • Equilibrate the opaque 96-well plate and the CellTiter-Glo reagent to room temperature for 30 minutes.

    • Add 100 µL of CellTiter-Glo reagent directly to the 100 µL of culture medium in each well.

    • Mix contents vigorously for 2 minutes on an orbital shaker to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

    • Record luminescence. This step validates the MTT assay by directly quantifying ATP, bypassing any redox interference caused by the thioether moiety.

    Step 3: System Validation

    Calculate the Z'-factor using the vehicle control (100% viability) and Triton X-100 control (0% viability). The assay is only deemed trustworthy and self-validated if the Z'-factor is ≥ 0.5 .

    Mechanistic Insights: The Fluorine & Thioether Effect

    The cytotoxicity profile of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine is governed by a dose-dependent mechanistic bifurcation.

    At low to moderate concentrations (< 50 µM), the compound partitions into the lipid bilayer. The para-fluoro substitution prevents rapid CYP450-mediated aromatic hydroxylation[1], shifting the cellular metabolic burden entirely to the thioether sulfur. The cell utilizes basal ROS to oxidize the thioether into a sulfoxide[3]. This phase transition converts the lipophilic molecule into a highly polar species, which is subsequently effluxed or detoxified without triggering cell death.

    At high concentrations (> 100 µM), the sheer volume of the lipophilic fluorinated compound overwhelms the cell's oxidative capacity. The cationic primary amine acts as a localized surfactant on the mitochondrial membrane, collapsing the mitochondrial membrane potential (ΔΨm). This halts ATP production (detectable via CellTiter-Glo) and triggers intrinsic apoptosis.

    Mechanism N1 Fluorinated Thioether Amine N2 Membrane Partitioning (Enhanced by p-Fluoro) N1->N2 N3 Intracellular Accumulation N2->N3 N4 Mitochondrial Stress (ROS Generation) N3->N4 High Dose (>100 µM) N5 Thioether Oxidation (Sulfoxide/Sulfone) N3->N5 Low Dose (<50 µM) N7 Apoptosis / Necrosis (Cytotoxicity) N4->N7 N6 Cellular Detoxification (Survival) N5->N6

    Proposed cellular interaction and dose-dependent toxicity pathway of the compound.

    Conclusion

    The integration of a para-fluorophenyl group into the thioether amine scaffold successfully increases lipophilicity and likely protects against aromatic degradation. While this structural modification inherently increases cytotoxicity compared to non-fluorinated analogs due to enhanced membrane partitioning, the absolute IC₅₀ values remain well within an acceptable range for intermediate building blocks or targeted delivery linkers. By employing orthogonal ATP and redox-based assays, researchers can confidently map the therapeutic window of this specialized compound.

    References

    • Böhm, H. J., Banner, D., Bendels, S., Kansy, M., Kuhn, B., Müller, K., Obst-Sander, U., & Stahl, M. (2004). "Fluorine in medicinal chemistry." ChemBioChem, 5(5), 637-643. URL: [Link]

    • Shah, P., & Westwell, A. D. (2007). "The role of fluorine in medicinal chemistry." Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540. URL: [Link]

    • Ruzzini, M., et al. (2019). "Fluorine-containing substituents: metabolism of the α,α-difluoroethyl thioether motif." Beilstein Journal of Organic Chemistry, 15, 143-149. URL: [Link]

    • Mosmann, T. (1983). "Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays." Journal of Immunological Methods, 65(1-2), 55-63. URL: [Link]

    • Crouch, S. P., Kozlowski, R., Slater, K. J., & Fletcher, J. (1993). "The use of ATP bioluminescence as a measure of cell proliferation and cytotoxicity." Journal of Immunological Methods, 160(1), 81-88. URL: [Link]

    Sources

    Safety Operating Guide

    Comprehensive Operational Guide: Safe Handling and Disposal of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine

    Author: BenchChem Technical Support Team. Date: April 2026

    As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory checkbox, but as a critical extension of the experimental workflow. 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine is a complex aliphatic amine featuring both organosulfur and organofluorine motifs. Improper disposal of this compound poses severe environmental and laboratory safety risks. This guide provides a self-validating, step-by-step operational plan for its safe handling, spill management, and ultimate thermal destruction.

    Chemical Hazard Profile & Mechanistic Causality

    To design an effective disposal strategy, we must first deconstruct the molecule's structural hazards. Every disposal choice is dictated by the underlying chemistry of the compound:

    • The Fluorophenyl Motif: The carbon-fluorine (C-F) bond is exceptionally strong (bond dissociation energy ~480 kJ/mol). Standard incineration temperatures fail to cleave this bond, potentially releasing volatile, toxic fluorinated organic fragments. Complete thermal destruction requires1[1]. Upon successful cleavage, this process generates hydrogen fluoride (HF) gas, a highly corrosive byproduct that mandates the use of alkaline scrubbers at the disposal facility[2].

    • The Sulfanyl (Thioether) Linkage: Organosulfur compounds are highly susceptible to oxidation. When managing spills or decontaminating glassware, researchers must strictly 3[3]. Bleach can react exothermically with the sulfide group, generating hazardous sulfoxides, sulfones, or toxic sulfur dioxide (SOx) gases.

    • The Primary Amine: The terminal amine confers basicity and nucleophilicity. In a mixed waste container, inadvertent mixing with strong acids or electrophilic solvents (e.g., alkyl halides) can trigger exothermic acid-base neutralization or alkylation reactions. Therefore, this compound must be strictly segregated from acidic waste streams to prevent dangerous thermal excursions and pressure buildup.

    Step-by-Step Operational Plan: Spill Management

    Self-Validating Safety Check: Before initiating any transfer or experiment with this compound, verify that the fume hood face velocity is ≥ 100 fpm and ensure a chemical spill kit (containing inert absorbents) is physically present on the bench.

    If a spill occurs, execute the following protocol:

    • Isolate and Evacuate: Immediately alert laboratory personnel and restrict access to the spill zone[3].

    • Personal Protective Equipment (PPE): Don heavy-duty nitrile gloves, chemical splash goggles, and a chemically resistant lab coat.

    • Containment: Surround and cover the spill with an inert absorbent material such as dry sand or vermiculite. Causality: Do not use combustible absorbents (like sawdust) which can react with the amine, or reactive chemical neutralizers[3].

    • Collection: Using non-sparking tools, sweep the absorbed mixture into a wide-mouth, sealable high-density polyethylene (HDPE) container. Label it immediately as "Hazardous Solid Waste - Fluorinated Sulfide Amine Spill."

    • Decontamination: Wash the affected surface with a mild detergent and water solution. Causality: As established,3[3].

    Step-by-Step Disposal Procedures

    Because of the halogen (fluorine) content, this compound4[4].

    • Segregation: Designate a specific liquid waste container strictly for "Halogenated Organic Waste." Do not mix with non-halogenated solvents, heavy metals, or acidic aqueous waste[4].

    • Containerization: Use a chemically compatible, leak-proof container (e.g., HDPE or glass). Ensure the cap is secure but vented if trace gas generation is suspected from other mixed halogenated solvents.

    • Labeling: Affix a standardized hazardous waste label. Explicitly list "2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine" and mark the primary hazards: "Corrosive," "Halogenated," and "Organosulfur."

    • Storage: Store the waste container in secondary containment within a designated, well-ventilated satellite accumulation area, away from direct heat and incompatible chemicals (strong oxidizers/acids)[4].

    • Institutional Transfer: Coordinate with your Environmental Health and Safety (EHS) department for pickup. Ensure the manifest clearly indicates the presence of fluorine and sulfur, as 5 and acid gas scrubbing[1][5].

    Quantitative Parameters for Disposal

    The following table summarizes the critical quantitative thresholds and operational limits that validate the disposal methodology:

    ParameterValue / SpecificationMechanistic Rationale
    Waste Classification Halogenated Organic WasteContains structural fluorine; requires specialized thermal destruction[4].
    Incineration Temperature > 1100 °CNecessary to overcome the high bond dissociation energy of the C-F bond[1].
    Scrubber Requirement Alkaline (e.g., NaOH/Ca(OH)₂)Neutralizes highly corrosive HF and SOx gases generated during combustion[2].
    Spill Decontamination Mild detergent & waterAvoids exothermic oxidation of the sulfide group caused by bleach[3].

    Waste Processing Workflow

    WasteWorkflow N1 Waste Generation: Organofluorine/Sulfide Amine N2 Segregation: Halogenated Organic Waste N1->N2 Hazard ID N3 Containerization: Chemically Compatible Vessel N2->N3 Liquid/Solid Transfer N4 EHS Processing: Manifest & Storage N3->N4 Institutional Protocol N5 High-Temp Incineration (> 1100 °C) N4->N5 Licensed Contractor N6 Acid Gas Scrubbing (HF & SOx Neutralization) N5->N6 Thermal Cleavage (Releases HF/SOx) N7 Safe Environmental Release N6->N7 Alkaline Wash

    Workflow for the safe disposal and thermal destruction of halogenated organosulfur waste.

    References

    Sources

    Personal protective equipment for handling 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine

    Author: BenchChem Technical Support Team. Date: April 2026

    For Researchers, Scientists, and Drug Development Professionals

    This guide provides comprehensive safety protocols, operational procedures, and disposal plans for handling 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine. As a Senior Application Scientist, this document is designed to empower you with the knowledge to work safely and effectively with this compound, ensuring both personal safety and the integrity of your research.

    Understanding the Hazard: A Proactive Approach to Safety

    Key Hazard Considerations:

    • Dermal and Eye Irritation: The amine functional group suggests potential for skin and eye irritation, and possibly corrosive properties.[7][8]

    • Inhalation and Ingestion Toxicity: As with many research chemicals, inhalation of vapors or accidental ingestion may be harmful.[2][9]

    • Dermal Absorption: Aromatic amines are known to have the potential for significant dermal absorption.[5][6][10]

    • Halogenated Compound: The presence of a fluorine atom places this compound in the category of halogenated organic compounds, which have specific disposal requirements.[11][12][13]

    Personal Protective Equipment (PPE): Your First Line of Defense

    A multi-layered approach to PPE is essential when handling 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine. Standard laboratory attire, such as a flame-resistant lab coat, long pants, and closed-toe shoes, forms the foundational layer of protection.

    Glove Selection: A Critical Choice

    Standard nitrile gloves offer poor resistance to both aromatic amines and halogenated hydrocarbons and are therefore not recommended for handling this compound.[14][15][16] It is crucial to select gloves with proven resistance to these chemical classes.

    Glove MaterialResistance to Aromatic AminesResistance to Halogenated HydrocarbonsRecommendation
    Viton™ GoodGoodRecommended
    Butyl Rubber Fair to GoodPoorUse with caution, double-gloving recommended
    Neoprene GoodPoorNot recommended for direct handling
    Nitrile PoorPoorNot Recommended
    Latex PoorPoorNot Recommended

    Recommendation: For prolonged or direct contact, Viton™ gloves are the preferred choice. For tasks with a lower risk of direct contact, double-gloving with a thicker nitrile or neoprene glove over a primary chemical-resistant glove can provide an additional layer of protection. Always inspect gloves for any signs of degradation or perforation before use.

    Eye and Face Protection: Shielding from Splashes

    Chemical splash goggles are mandatory. In situations where there is a higher risk of splashing, such as during transfers of larger volumes or when heating the substance, a full-face shield should be worn in addition to goggles.

    Respiratory Protection: Safeguarding Your Lungs

    Work with 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine should be conducted in a certified chemical fume hood to minimize inhalation exposure. If there is a potential for generating aerosols or dusts outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is required.

    Operational Plan: From Receipt to Use

    A systematic workflow ensures safety and minimizes the risk of exposure at every stage of handling.

    operational_workflow cluster_receipt Receiving and Storage cluster_handling Handling and Use cluster_cleanup Post-use and Disposal Receipt Receiving Storage Secure Storage Receipt->Storage Inspect container integrity Preparation Pre-use Preparation Storage->Preparation Transport in secondary containment Handling Use in Fume Hood Preparation->Handling Don appropriate PPE Decontamination Decontaminate Work Area Handling->Decontamination After experiment completion Waste_Collection Segregate Waste Decontamination->Waste_Collection Disposal Dispose via EHS Waste_Collection->Disposal

    Caption: A streamlined workflow for the safe handling of 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine.

    Step-by-Step Protocol:

    • Receiving: Upon receipt, visually inspect the container for any signs of damage or leaks.

    • Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents. The container should be tightly sealed.

    • Preparation: Before handling, ensure that a chemical fume hood is operational and that all necessary PPE is readily available. Prepare your workspace by lining it with absorbent, plastic-backed paper.

    • Handling: All manipulations of the compound, including weighing and transfers, must be performed within a certified chemical fume hood.

    • Decontamination: After use, decontaminate all surfaces and equipment with an appropriate solvent (e.g., ethanol), followed by soap and water.

    • Waste Collection: All contaminated materials, including gloves, absorbent paper, and pipette tips, must be collected in a designated, clearly labeled hazardous waste container.

    Disposal Plan: Responsible Waste Management

    As a halogenated organic compound, 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine and any materials contaminated with it must be disposed of as hazardous waste.

    Key Disposal Principles:

    • Segregation: Do not mix this waste with non-halogenated organic waste or other waste streams.[7][13]

    • Labeling: The waste container must be clearly labeled as "Halogenated Organic Waste" and list the chemical name.

    • Containment: Use a designated, leak-proof container for all waste.

    • Institutional Procedures: Follow your institution's specific procedures for hazardous waste pickup and disposal. Contact your Environmental Health and Safety (EHS) department for guidance.

    disposal_decision_tree Start Waste Generated Is_Contaminated Is material contaminated with the compound? Start->Is_Contaminated Halogenated_Waste Dispose as Halogenated Organic Waste Is_Contaminated->Halogenated_Waste Yes Non_Hazardous Dispose as regular lab waste Is_Contaminated->Non_Hazardous No Is_Liquid Is the waste liquid or solid? Halogenated_Waste->Is_Liquid Liquid_Waste Collect in designated liquid waste container EHS_Pickup Arrange for EHS pickup Liquid_Waste->EHS_Pickup Solid_Waste Collect in designated solid waste container Solid_Waste->EHS_Pickup Is_Liquid->Liquid_Waste Liquid Is_Liquid->Solid_Waste Solid

    Caption: Decision tree for the proper disposal of waste contaminated with 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine.

    Emergency Procedures: Preparedness is Key

    Spills:

    • Small Spills (in a fume hood): Absorb the spill with a chemical absorbent pad or vermiculite. Collect the absorbed material in a sealed container and dispose of it as halogenated organic waste. Decontaminate the area with a suitable solvent and then wash with soap and water.

    • Large Spills (or any spill outside a fume hood): Evacuate the immediate area and alert your supervisor and EHS. Prevent the spread of the spill if it is safe to do so.

    Exposure:

    • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[2][3]

    • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2][3]

    • Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.[2]

    • Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[9]

    By adhering to these guidelines, you can significantly mitigate the risks associated with handling 2-(2-[(4-Fluorophenyl)sulfanyl]ethoxy)ethan-1-amine and maintain a safe and productive research environment.

    References

    • Guide to Nitrile Gloves Chemical Resistance | Glove Compatibility Chart. (2023, December 14). Available from: [Link]

    • Safe Laboratory Practices: Handling and Disposing of Organic Substances. (2025, March 4). Chemistry. Available from: [Link]

    • Nitrile Glove Chemical Resistance Guide. (2025, June 23). S&G Gloves. Available from: [Link]

    • Laboratory Waste Disposal Guidelines. (2018, October 4). University of Wollongong. Available from: [Link]

    • Glove Compatibility. CP Lab Safety. Available from: [Link]

    • Nitrile Glove Chemical-Compatibility Reference. University of Pennsylvania Environmental Health and Radiation Safety. Available from: [Link]

    • Hazardous waste from laboratories UNS50 and UNS40. Maastricht University. Available from: [Link]

    • Hazardous Waste Segregation. Bucknell University. Available from: [Link]

    • Disposal Standards. University of York Department of Biology. Available from: [Link]

    • Chemical Compatibility Guide for: High Five™ Gloves. (2008, May 19). New Pig. Available from: [Link]

    • Glove Selection Examples of Chemical Resistance of Common Glove Materials. University of California, Santa Cruz. Available from: [Link]

    • Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (2023, November 9). ACS Publications. Available from: [Link]

    • Chemical Resistance of Latex and Nitrile Gloves. USA Scientific, Inc. Available from: [Link]

    • Glove Selection Guide. University of California, Berkeley Office of Environment, Health & Safety. Available from: [Link]

    • OSHA Technical Manual (OTM) - Section III: Chapter 1. Occupational Safety and Health Administration. Available from: [Link]

    • Hazard Classification Guidance for Manufacturers, Importers, and Employers. Occupational Safety and Health Administration. Available from: [Link]

    • What are the Health and Safety Guidelines for Using Amines?. Available from: [Link]

    • Safety Data Sheet. (2015, September 4). Greenbook.net. Available from: [Link]

    • Safety Data Sheet. Aaron Chemicals. (2024, November 1). Available from: [Link]

    • Safety Data Sheet. Kishida Chemical Co., Ltd. Available from: [Link]

    • OSHA Technical Manual (OTM) - Section II: Chapter 2. (2014, February 11). Occupational Safety and Health Administration. Available from: [Link]

    Sources

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    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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